Octyl hexanoate

• CAS: 4887-30-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate (CAS No. 4887-30-3), also known as n-octyl caproate, is the ester formed from the condensation of hexanoic acid and n-octanol.[1] It is a colorless to pale yellow liquid at room temperature, recognized for its mild, fruity aroma.[1] This compound is utilized in the flavor and fragrance industries and finds applications in cosmetics and personal care products as an emollient and solvent.[1] A thorough understanding of its physicochemical properties is essential for its application in various scientific and industrial fields, including formulation science and drug delivery systems, where solubility and partitioning behavior are critical.

Physicochemical Data

The following table summarizes the key physicochemical properties of octyl hexanoate.

Property	Value	Units	Conditions	Source(s)
General
Molecular Formula	C₁₄H₂₈O₂	[2][3]
Molecular Weight	228.37	g/mol	[2]
Appearance	Colorless to pale yellow liquid	Room Temperature	[1]
Odor	Mild, fruity	[1]
Physical Properties
Density	0.850 - 0.856	g/cm³	25 °C	[4]
0.8645	g/cm³	[1]
Boiling Point	274.00 - 275.00	°C	760.00 mm Hg	[4]
233.20	°C	[1]
Melting Point	-28.00	°C	760.00 mm Hg	[4]
-33.00	°C	[1]
Vapor Pressure	0.005	mmHg	25.00 °C (estimated)	[4]
Refractive Index	1.420 - 1.426	20.00 °C	[4]
Solubility
Water	0.3631	mg/L	25 °C (estimated)	[4]
Limited	[1]
Organic Solvents	Soluble in alcohol and hexane	[1][4]
Partitioning
logP (o/w)	5.880	(estimated)	[4]
5.3	(XLogP3)	[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of esters like octyl hexanoate are described below. These are generalized methods commonly employed in organic chemistry.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For octyl hexanoate, several methods can be employed:

• Distillation Method : A simple or fractional distillation apparatus is set up with the octyl hexanoate sample in the distilling flask.[5] The liquid is heated, and as it boils, the vapor rises and is condensed. The temperature at which the liquid-vapor equilibrium is established, indicated by a stable temperature reading on the thermometer in the vapor path, is recorded as the boiling point.[5]

• Reflux Method : The sample is placed in a round-bottom flask with a condenser attached vertically.[6] The liquid is heated to a boil, and the temperature of the vapor below the condenser is measured. This temperature, once stabilized, represents the boiling point.[6]

• Thiele Tube Method : A small amount of the sample is placed in a small test tube, and an inverted capillary tube is added.[6] The setup is attached to a thermometer and heated in a Thiele tube containing oil. A stream of bubbles will emerge from the capillary tube. The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube is the boiling point.[6][7]

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a substance like octyl hexanoate, which is a liquid at room temperature, this would be its freezing point.

• Capillary Method : A sample of solidified octyl hexanoate is introduced into a capillary tube.[8][9] The tube is placed in a melting point apparatus, where it is heated slowly.[8] The temperature range from which the first droplet of liquid appears to when the entire solid has melted is recorded as the melting point range.[9] A sharp melting point range is indicative of high purity.[8]

Determination of Density

Density is the mass per unit volume of a substance.

• Pycnometer Method : A pycnometer, a flask with a specific volume, is weighed empty and then weighed again when filled with the octyl hexanoate sample at a controlled temperature. The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.

• Visual Method : A known volume of a solvent (e.g., water, ethanol, hexane) is taken in a test tube. Small, measured amounts of octyl hexanoate are added incrementally with agitation.[10] The point at which no more ester dissolves, indicated by the formation of a separate layer or persistent cloudiness, is noted.[10] This allows for a qualitative or semi-quantitative determination of solubility. For quantitative analysis, the saturated solution is analyzed to determine the concentration of the dissolved ester.[11]

Synthesis Workflow

Octyl hexanoate is synthesized via Fischer esterification, a reaction between a carboxylic acid (hexanoic acid) and an alcohol (octanol) in the presence of an acid catalyst.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexanoic acid, octyl ester [webbook.nist.gov]
• 4. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 5. csub.edu [csub.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. scribd.com [scribd.com]
• 11. ochemonline.pbworks.com [ochemonline.pbworks.com]

The Occurrence of Octyl Hexanoate in Fruits: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate, a fatty acid ester, is a volatile organic compound that contributes to the characteristic aroma profiles of numerous fruits. Its presence and concentration can significantly influence the sensory perception and consumer acceptance of these natural products. Understanding the natural occurrence, biosynthesis, and analytical methodologies for octyl hexanoate is crucial for researchers in fields ranging from food science and agriculture to drug development, where natural product chemistry plays a vital role. This technical guide provides an in-depth overview of octyl hexanoate in fruits, presenting quantitative data, detailed experimental protocols, and visualizations of relevant biochemical pathways and analytical workflows.

Natural Occurrence and Quantitative Data

Octyl hexanoate has been identified as a volatile component in a variety of fruits, although its concentration can vary significantly depending on the fruit species, cultivar, ripeness, and analytical methodology employed. The following table summarizes the quantitative data available in the scientific literature for the occurrence of octyl hexanoate and related hexanoate esters in several fruits.

Fruit Species	Cultivar/Variety	Compound	Concentration	Reference(s)
Apple (Malus domestica)	40 Cultivars (Peel)	Hexyl hexanoate	Average > 700 µg/kg FW	[1]
'Honey Crisps' (Peel)	Hexyl hexanoate	Part of total volatiles of 27,813.56 ± 2310.07 µg/kg FW	[1]
'Huashuo' (Peel)	Hexyl hexanoate	Part of total volatiles of 2041.27 ± 120.36 µg/kg FW	[1]
Strawberry (Fragaria × ananassa)	'Tokun'	1-Octyl hexanoate	Higher relative content	[2]
'S5'	Octyl acetate	High levels detected	[2]
Freeze-dried puree	Octyl hexanoate	One of the higher concentration volatiles	[3]
Pear (Pyrus spp.)	'Nanguoli' & 'Dangshansuli'	Hexyl and hexanoate esters	Present, levels vary with precursors	[4]
'Dr. Guyot'	Hexyl hexanoate	Content increased during storage
Banana (Musa spp.)	'Brazilian'	Hexyl hexanoate	0.15% (Green) - 1.52% (Turning) of total volatiles
Passion Fruit (Passiflora edulis)	Purple Variety	Octyl hexanoate	Significantly higher concentration than yellow variety	[5]
Yellow Variety	Octyl hexanoate	<0.1% of total volatiles	[6][7]

Note: Data is presented as reported in the cited literature. FW denotes fresh weight. Relative content refers to the percentage of the total volatile compounds. Direct comparison between studies may be challenging due to variations in analytical methods and reporting units.

Biosynthesis of Octyl Hexanoate in Fruits

The formation of octyl hexanoate in fruits is a result of the general ester biosynthesis pathway, which is primarily active during fruit ripening. This pathway involves the convergence of fatty acid metabolism and the action of alcohol acyltransferases (AATs).

The biosynthesis can be summarized in the following key steps:

• Precursor Formation:

  • Hexanoyl-CoA: Straight-chain acyl-CoAs, such as hexanoyl-CoA, are derived from the β-oxidation of fatty acids.

  • Octanol: The alcohol precursor, octanol, is also generated from the fatty acid metabolism pathway. Fatty acids are first converted to aldehydes by the action of lipoxygenase (LOX) and hydroperoxide lyase (HPL), and these aldehydes are subsequently reduced to their corresponding alcohols by alcohol dehydrogenase (ADH).

• Esterification:

  • The final step is the condensation of hexanoyl-CoA and octanol, catalyzed by an alcohol acyltransferase (AAT) . AATs are a diverse family of enzymes that exhibit varying degrees of substrate specificity, which is a key factor in determining the specific ester profile of a fruit. The availability of both the acyl-CoA and alcohol substrates also plays a crucial role in the rate of ester production.[4][8]

Kinetic studies on AATs from various fruits have provided insights into their substrate preferences. For instance, AAT from strawberry (Fragaria × ananassa) has been shown to have a high affinity for hexanoyl-CoA.[9] The enzyme's activity also increases with the chain length of the alcohol substrate, with a high affinity for octanol.[10]

Biosynthesis of Octyl Hexanoate in Fruits.

Experimental Protocols: Analysis of Fruit Volatiles

The standard and most widely used method for the analysis of volatile compounds like octyl hexanoate in fruits is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

General Protocol for HS-SPME-GC-MS Analysis

This protocol provides a generalized procedure based on common practices in the cited literature. Optimization of specific parameters is often necessary for different fruit matrices.

1. Sample Preparation:

• Collect fresh, ripe fruit samples.

• Homogenize a known weight of the fruit tissue (e.g., 1-5 g) in a blender or with a mortar and pestle, often under cryogenic conditions (liquid nitrogen) to prevent enzymatic degradation and loss of volatiles.

• Transfer the homogenized sample to a headspace vial (e.g., 20 mL).

• Add a saturated salt solution (e.g., NaCl) to the vial to increase the ionic strength of the matrix, which enhances the release of volatile compounds into the headspace.

• Add a known concentration of an internal standard (e.g., 2-octanol) for quantification purposes.

• Seal the vial immediately with a PTFE/silicone septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for a broad range of volatile compounds.

• Equilibration: Incubate the sealed vial at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) with agitation to allow the volatiles to partition into the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 20-40 minutes) at the same temperature to adsorb the volatile compounds.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Immediately after extraction, insert the SPME fiber into the hot GC injection port (e.g., 250 °C) for thermal desorption of the analytes onto the GC column.

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column (e.g., DB-WAX, HP-INNOWAX) is typically used for the separation of esters and other volatile compounds.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Oven Temperature Program: A temperature gradient is used to separate the compounds, for example:

    • Initial temperature of 40 °C for 2-3 minutes.

    • Ramp up to 150-180 °C at a rate of 3-5 °C/min.

    • Ramp up to 220-240 °C at a rate of 5-10 °C/min and hold for 5-10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 250 °C.

4. Data Analysis and Quantification:

• Identification: Identify the volatile compounds by comparing their mass spectra with reference spectra in libraries (e.g., NIST, Wiley) and by comparing their retention indices with those of authentic standards.

• Quantification: Quantify the concentration of octyl hexanoate by comparing the peak area of the analyte to the peak area of the internal standard and using a calibration curve generated from standard solutions of octyl hexanoate.

References

• 1. static.igem.org [static.igem.org]
• 2. Characteristic-Aroma-Component-Based Evaluation and Classification of Strawberry Varieties by Aroma Type - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. api.pageplace.de [api.pageplace.de]
• 6. t27.ir [t27.ir]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. Molecular dynamics simulation and site-directed mutagenesis of alcohol acyltransferase: a proposed mechanism of catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalytic properties of alcohol acyltransferase in different strawberry species and cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural and Affinity Determinants in the Interaction between Alcohol Acyltransferase from F. x ananassa and Several Alcohol Substrates: A Computational Study | PLOS One [journals.plos.org]

An In-depth Technical Guide to the Thermodynamic Properties of Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate (C₁₄H₂₈O₂), a carboxylic ester, is a compound of interest in various scientific and industrial fields, including as a flavoring agent and in the formulation of fragrances.[1][2] A thorough understanding of its thermodynamic properties is crucial for process design, safety assessments, and predicting its behavior in various systems. This technical guide provides a comprehensive overview of the available thermodynamic data for octyl hexanoate, details on the experimental methodologies for their determination, and a visualization of a general experimental workflow.

Physicochemical Properties of Octyl Hexanoate

Property	Value	Unit	Source(s)
Molecular Formula	C₁₄H₂₈O₂	-	[3][4][5][6][7]
Molar Mass	228.37	g/mol	[3][4][8]
Appearance	Colorless to pale yellow liquid	-	[1]
Odor	Mild, fruity	-	[1]
Melting Point	-28.00	°C	[2][9]
Boiling Point	274.00 to 275.00	°C (at 760.00 mm Hg)	[2]
Density (Liquid)	0.8645	g/cm³	[1]
Vapor Pressure	0.005000	mmHg (at 25.00 °C, est.)	[2]
Flash Point	120.00	°C	[2]
Solubility in Water	0.3631	mg/L (at 25 °C, est.)	[2]
logP (o/w)	5.880	- (est.)	[2]

Thermodynamic Data of Octyl Hexanoate

The following tables summarize the key thermodynamic data for octyl hexanoate, primarily sourced from the NIST/TRC Web Thermo Tables.[3]

Enthalpy and Gibbs Free Energy

Property	State	Value	Unit	Source(s)
Standard Enthalpy of Formation	Gas	-	kJ/mol	[3]
Standard Enthalpy of Formation	Liquid	-	kJ/mol	[3]
Standard Gibbs Free Energy of Formation	-	-166.92	kJ/mol	[8]
Enthalpy of Vaporization	-	-	kJ/mol	[3][8]
Enthalpy of Fusion	-	-	kJ/mol	[8]

Note: Specific values for some properties were not available in the public search results.

Heat Capacity

Property	Condition	Temperature Range	Unit	Source(s)
Heat Capacity at Constant Pressure (Cp)	Ideal Gas	200 - 1000 K	J/(mol·K)	[3]
Heat Capacity at Saturation Pressure	Liquid in equilibrium with Gas	245.1 - 693.84 K	-	[3]

Other Thermodynamic Properties

Property	State	Temperature Range	Unit	Source(s)
Enthalpy	Ideal Gas	200 - 1000 K	-	[3]
Enthalpy	Liquid in equilibrium with Gas	245.1 - 693.84 K	-	[3]
Entropy	-	-	J/(mol·K)	[10]

Note: Specific values for some properties were not available in the public search results.

Experimental Protocols for Thermodynamic Data Determination

The determination of the thermodynamic properties of esters like octyl hexanoate involves a combination of synthesis, purification, and specialized analytical techniques.

Synthesis and Purification

• Synthesis via Fischer Esterification : A common method for synthesizing esters is the Fischer esterification, which involves reacting a carboxylic acid (hexanoic acid) with an alcohol (1-octanol) in the presence of an acid catalyst, typically sulfuric acid.[11] The reaction is reversible, and the yield can be maximized by removing water as it is formed.[11]

• Purification : The synthesized ester must be purified to a high degree to ensure accurate thermodynamic measurements. This is often achieved through techniques such as distillation, chromatography, and washing with appropriate solvents to remove unreacted starting materials and the catalyst. The purity is then confirmed using methods like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.[12]

Calorimetry

• Differential Scanning Calorimetry (DSC) : DSC is a primary technique used to measure the heat flow to or from a sample as a function of temperature or time. It is employed to determine:

  • Heat Capacity (Cp) : By measuring the heat required to raise the temperature of the sample by a specific amount.

  • Enthalpy of Phase Transitions : Such as the enthalpy of fusion (melting) and enthalpy of vaporization (boiling).[12][13]

• Bomb Calorimetry : This technique is used to determine the enthalpy of combustion. The substance is combusted in a constant-volume container (a "bomb") with excess oxygen. The heat released during the combustion is measured, which allows for the calculation of the standard enthalpy of formation.[13]

Vapor Pressure Measurement

• Knudsen Effusion Method : This method is suitable for determining the vapor pressure of substances with low volatility. The rate of effusion of the substance's vapor through a small orifice into a vacuum is measured, from which the vapor pressure can be calculated.[13]

• Static or Dynamic Methods : For more volatile substances, static methods (measuring the pressure of the vapor in equilibrium with the liquid) or dynamic methods (measuring the boiling point at different pressures) can be used.

Chemical Equilibrium Studies

The Gibbs free energy of reaction can be determined by studying the chemical equilibrium of a reaction involving the substance of interest, such as its formation or hydrolysis. The equilibrium constant (K) is determined experimentally at various temperatures, often using gas-liquid chromatography to analyze the composition of the equilibrium mixture.[10][13] The Gibbs free energy change is then calculated using the equation:

ΔG° = -RTln(K)

The enthalpy and entropy of the reaction can be determined from the temperature dependence of the equilibrium constant using the van 't Hoff equation.[10][13]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of the thermodynamic properties of an ester like octyl hexanoate.

Caption: Experimental workflow for determining thermodynamic properties.

Conclusion

This guide provides a consolidated source of thermodynamic data for octyl hexanoate and outlines the fundamental experimental methodologies for their determination. The presented data and protocols are essential for researchers and professionals in fields requiring a deep understanding of the physicochemical behavior of this compound. The provided workflow visualization offers a clear overview of the experimental process, from synthesis to data analysis.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 3. octyl hexanoate -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 4. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hexanoic acid, octyl ester [webbook.nist.gov]
• 6. Hexanoic acid, octyl ester [webbook.nist.gov]
• 7. GSRS [precision.fda.gov]
• 8. Octanoic acid, hexyl ester (CAS 1117-55-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Ester - Wikipedia [en.wikipedia.org]
• 12. mdpi.com [mdpi.com]
• 13. Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Analysis of Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data analysis of octyl hexanoate (C₁₄H₂₈O₂), a fatty acid ester. This document details the expected data from ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS). Included are detailed experimental protocols for acquiring this data and a visual representation of the analytical workflow.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data for the spectroscopic analysis of octyl hexanoate.

Table 1: ¹H NMR Spectroscopic Data for Octyl Hexanoate

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2' (O-CH₂ -(CH₂)₆-CH₃)	4.06	Triplet (t)	6.7	2H
H-2 (O=C-CH₂ -(CH₂)₃-CH₃)	2.29	Triplet (t)	7.5	2H
H-3' (O-CH₂-CH₂ -(CH₂)₅-CH₃)	1.62	Quintet (p)	7.0	2H
H-3 (O=C-CH₂-CH₂ -(CH₂)₂-CH₃)	1.62	Quintet (p)	7.4	2H
H-4' to H-7' & H-4 to H-5	1.29	Multiplet (m)	-	16H
H-8' (O-(CH₂)₇-CH₃ )	0.89	Triplet (t)	7.0	3H
H-6 (O=C-(CH₂)₄-CH₃ )	0.89	Triplet (t)	7.0	3H

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm. Data is based on typical values for long-chain esters and may vary slightly based on solvent and experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data for Octyl Hexanoate

Carbon (Position)	Chemical Shift (δ, ppm)
C-1 (O=C -CH₂-(CH₂)₃-CH₃)	173.9
C-1' (O-C H₂-(CH₂)₆-CH₃)	64.4
C-2 (O=C-C H₂-(CH₂)₃-CH₃)	34.4
C-3 (O=C-CH₂-C H₂-(CH₂)₂-CH₃)	31.5
C-2' (O-CH₂-C H₂-(CH₂)₅-CH₃)	28.7
C-4' to C-7' & C-4	22.6 - 31.7
C-5 (O=C-(CH₂)₃-C H₂-CH₃)	22.4
C-8' (O-(CH₂)₇-C H₃)	14.1
C-6 (O=C-(CH₂)₄-C H₃)	14.0

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm. Data is based on typical values for long-chain esters and may vary slightly based on solvent and experimental conditions.

Table 3: FT-IR Spectroscopic Data for Octyl Hexanoate

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
2957, 2927, 2857	C-H stretch	Alkane
1740	C=O stretch	Ester
1465	C-H bend	Alkane
1378	C-H bend	Alkane
1168	C-O stretch	Ester

Note: Peak positions can vary slightly depending on the sample state (neat, solution) and instrument.

Table 4: GC-MS Fragmentation Data for Octyl Hexanoate[1]

m/z	Relative Intensity (%)	Proposed Fragment Ion
41	63.84	[C₃H₅]⁺
43	99.99	[C₃H₇]⁺ or [CH₃CO]⁺
71	49.84	[C₅H₁₁]⁺
99	57.65	[C₆H₁₁O]⁺ (from hexanoyl group)
117	88.02	[C₆H₁₃O₂]⁺ (McLafferty rearrangement product)

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of octyl hexanoate.

¹H and ¹³C NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of octyl hexanoate.

Methodology:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of octyl hexanoate in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Filter the solution through a pipette with a cotton plug into a clean, dry 5 mm NMR tube.

• Instrumentation:

  • A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-32.

  • Temperature: 298 K.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Spectral Width: 240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Temperature: 298 K.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift scale to the TMS signal at 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons of the octyl hexanoate molecule.

FT-IR Spectroscopy

Objective: To identify the functional groups present in octyl hexanoate.

Methodology:

• Sample Preparation (Neat Liquid):

  • Place one drop of neat octyl hexanoate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first to create a thin liquid film.

• Instrumentation:

  • A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • Mode: Transmittance or Absorbance.

• Data Acquisition and Processing:

  • Acquire a background spectrum of the empty sample compartment.

  • Place the prepared sample in the spectrometer and acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum.

  • Identify and label the characteristic absorption bands corresponding to the functional groups in octyl hexanoate.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of octyl hexanoate for structural confirmation.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of octyl hexanoate (approximately 1 mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

• Instrumentation:

  • A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Parameters:

  • Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Injection Mode: Split or splitless, depending on the sample concentration.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 40-400.

• Data Analysis:

  • Identify the peak corresponding to octyl hexanoate in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak to identify the molecular ion (if present) and the characteristic fragment ions.

  • Compare the obtained fragmentation pattern with known fragmentation mechanisms for esters to confirm the structure.

Visualized Workflows and Pathways

Spectroscopic Analysis Workflow

Caption: Overall workflow for the spectroscopic analysis of octyl hexanoate.

Mass Spectrometry Fragmentation Pathways

Caption: Key fragmentation pathways of octyl hexanoate in EI-MS.

The Solubility of Octyl Hexanoate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate (C₁₄H₂₈O₂), a fatty acid ester, is a colorless to pale yellow liquid recognized for its characteristic fruity aroma.[1] Beyond its applications in the fragrance and flavor industries, its physicochemical properties, particularly its solubility, are of significant interest in various scientific domains, including pharmaceuticals and material science.[1] In drug development, for instance, understanding the solubility of ester-based compounds is crucial for formulation, as it influences dissolution rates and bioavailability. This technical guide provides a comprehensive overview of the solubility of octyl hexanoate in organic solvents, addresses the current limitations in available quantitative data, and presents a detailed experimental protocol for its determination.

Octyl hexanoate's molecular structure, characterized by a non-polar octyl chain and a moderately polar hexanoate group, dictates its solubility behavior. Following the principle of "like dissolves like," it is readily soluble in non-polar organic solvents while exhibiting limited solubility in polar solvents such as water.[1] The estimated aqueous solubility of octyl hexanoate is approximately 0.3631 mg/L at 25°C, highlighting its hydrophobic nature.

Physicochemical Properties of Octyl Hexanoate

A summary of the key physicochemical properties of octyl hexanoate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₄H₂₈O₂	[1]
Molecular Weight	228.37 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	274.00 to 275.00 °C @ 760.00 mm Hg
Melting Point	-28.00 °C
Density	0.850 to 0.856 g/cm³ @ 25.00 °C
logP (o/w)	5.880 (estimated)
Aqueous Solubility	0.3631 mg/L @ 25 °C (estimated)

Solubility Data

Qualitative Solubility of Octyl Hexanoate

Octyl hexanoate is generally described as being soluble in alcohol and other organic solvents.[1] Its non-polar character, owing to the long alkyl chains, makes it miscible with hydrocarbons and other non-polar solvents.

Quantitative Solubility of Structurally Similar Esters

In the absence of specific quantitative data for octyl hexanoate, the solubility of shorter-chain hexanoate esters, methyl hexanoate and ethyl hexanoate, can provide an indication of the expected trends. It is important to note that the longer octyl chain in octyl hexanoate will generally lead to lower solubility in polar solvents and higher solubility in non-polar solvents compared to its methyl and ethyl counterparts.

Table 2: Solubility of Methyl Hexanoate and Ethyl Hexanoate in Various Solvents

Solute	Solvent	Temperature (°C)	Solubility	Reference
Methyl Hexanoate	Water	20	1.33 mg/mL	[2]
Chloroform	25	100 mg/mL (clear)
Ethyl Hexanoate	Water	25	Insoluble
Ethanol	25	Soluble

Experimental Protocol for Determining the Solubility of Octyl Hexanoate

The following is a detailed methodology for the gravimetric determination of the solubility of octyl hexanoate in an organic solvent. This method is widely applicable and can be adapted for various solute-solvent systems.

Principle

The gravimetric method involves preparing a saturated solution of the solute (octyl hexanoate) in a specific solvent at a constant temperature. A known volume or mass of the saturated solution is then carefully evaporated to dryness, and the mass of the remaining solute is determined. From these measurements, the solubility can be calculated and expressed in various units, such as g/100 mL or mol/L.

Materials and Apparatus

• Octyl hexanoate (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic water bath or incubator

• Calibrated volumetric flasks and pipettes

• Glass vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Evaporating dish or watch glass

• Drying oven

• Desiccator

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl hexanoate - Wikipedia [en.wikipedia.org]

The Occurrence and Analysis of Octyl Hexanoate in Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate, a fatty acid ester, is a naturally occurring compound found in a variety of plants. It is recognized for its characteristic fruity and waxy aroma, contributing to the scent profile of several essential oils. This technical guide provides an in-depth overview of the discovery and quantitative analysis of octyl hexanoate in essential oils, with a focus on Zosima absinthifolia and Heracleum persicum. The guide details the experimental protocols for its identification and quantification and explores the current understanding of its biological activities. This document is intended to serve as a valuable resource for researchers in the fields of natural product chemistry, analytical chemistry, and drug discovery.

Data Presentation: Quantitative Analysis of Octyl Hexanoate

The concentration of octyl hexanoate can vary significantly depending on the plant species, geographical origin, and the specific part of the plant used for oil extraction. The following tables summarize the quantitative data from various studies on the essential oils of Zosima absinthifolia and Heracleum persicum.

Table 1: Quantitative Analysis of Octyl Hexanoate in Zosima absinthifolia Essential Oil

Plant Part	Geographical Origin	Percentage of Octyl Hexanoate (%)	Reference
Fruits	Northern Cyprus (Lefke)	18.6	[1]
Fruits	Northern Cyprus (Girne/Alevkayası)	19.8	[1]
Fruits	Turkey	31.9	[1]

Table 2: Quantitative Analysis of Octyl Hexanoate in Heracleum persicum Essential Oil

Plant Part	Geographical Origin	Percentage of Octyl Hexanoate (%)	Reference
Unripe Seeds	Not Specified	Not explicitly quantified, but present	[2]
Ripe Seeds	Not Specified	Not explicitly quantified, but present	[2]

Experimental Protocols

The primary analytical techniques for the identification and quantification of octyl hexanoate in essential oils are Gas Chromatography (GC) coupled with Mass Spectrometry (MS) and Flame Ionization Detection (FID).

Essential Oil Extraction

A common method for extracting essential oils from plant material is hydrodistillation.

• Apparatus: Clevenger-type apparatus.

• Procedure:

  • The dried plant material (e.g., fruits, seeds) is ground into a coarse powder.

  • A known quantity of the powdered material is placed in a flask with distilled water.

  • The mixture is heated to boiling, and the steam, carrying the volatile essential oil components, is condensed.

  • The essential oil, being immiscible with water, is collected from the condensate.

  • The collected oil is dried over anhydrous sodium sulfate to remove any residual water.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis for Identification

GC-MS is used for the qualitative analysis of the essential oil to identify its components, including octyl hexanoate.

• Instrumentation: A GC system coupled to a Mass Spectrometer.

• Typical GC Conditions:

  • Column: A non-polar capillary column, such as HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 60°C, held for a few minutes, followed by a ramp up to a final temperature of around 240-280°C at a rate of 3-5°C/min.

  • Injector Temperature: 250°C.

  • Injection Mode: Split mode (e.g., split ratio of 1:50 or 1:100).

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

• Component Identification: The identification of octyl hexanoate is achieved by comparing its mass spectrum and retention index with those of authentic standards and with data from mass spectral libraries (e.g., NIST, Wiley).

Gas Chromatography-Flame Ionization Detection (GC-FID) for Quantification

GC-FID is used for the quantitative analysis of the identified components.

• Instrumentation: A GC system equipped with a Flame Ionization Detector.

• GC Conditions: The same column and temperature program as in the GC-MS analysis are typically used to ensure comparable retention times.

• Quantification Method: The percentage composition of the essential oil components is calculated from the GC peak areas using the normalization method, where the area of each peak is expressed as a percentage of the total area of all peaks. For more accurate quantification, an internal standard method can be employed.

Mandatory Visualization

Experimental Workflow for Octyl Hexanoate Analysis

Caption: A flowchart illustrating the key steps in the extraction, identification, and quantification of octyl hexanoate from plant materials.

Biological Activities and Signaling Pathways

Currently, there is limited research available on the specific biological activities and signaling pathways directly modulated by isolated octyl hexanoate. The biological effects of essential oils containing octyl hexanoate are often attributed to the synergistic action of their various components.

Some studies on essential oils rich in octyl hexanoate have reported general antimicrobial and cytotoxic activities. For instance, the essential oil of Heracleum persicum, which contains octyl acetate and other esters, has demonstrated cytotoxic effects against certain cancer cell lines. However, these effects cannot be solely attributed to octyl hexanoate without further investigation.[3][4]

Computational studies on compounds structurally related to octyl hexanoate, such as octyl glucoside esters, have explored their potential interactions with microbial enzymes. These in silico studies suggest that the lipophilic octyl chain can facilitate interactions with biological membranes, but experimental validation is required.

The antifungal activity of octyl gallate, another octyl ester, has been linked to the induction of reactive oxygen species (ROS) and the disruption of mitochondrial function in fungi. While octyl gallate is structurally different from octyl hexanoate, this finding suggests a potential area of investigation for the bioactivity of other long-chain fatty acid esters.

Proposed General Mechanism of Action for Lipophilic Esters

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. Heracleum persicum Desf. ex Fisch., C.A.Mey. & Avé-Lall. fruit essential oil: content, antimicrobial activity and cytotoxicity against ovarian cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heracleum persicum Desf. ex Fisch., C.A.Mey. & Avé-Lall. fruit essential oil: content, antimicrobial activity and cytotoxicity against ovarian cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

A Theoretical Deep Dive into the Molecular Structure of Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate, a fatty acid ester with the chemical formula C₁₄H₂₈O₂, is a compound of interest in various fields, including the cosmetic, flavor, and pharmaceutical industries. Its utility often hinges on its physicochemical properties, which are intrinsically linked to its three-dimensional molecular structure and conformational flexibility. A thorough understanding of its structural landscape at the atomic level is therefore crucial for optimizing its applications and for the rational design of novel derivatives.

This technical guide provides an in-depth theoretical investigation of the structure of octyl hexanoate. While experimental data provides valuable benchmarks, computational chemistry offers a powerful lens to explore the molecule's conformational space, vibrational properties, and electronic structure in detail. This document outlines the methodologies for such a theoretical study and presents expected quantitative data based on established computational techniques.

Molecular Properties

A summary of the key molecular identifiers and computed properties for octyl hexanoate is presented in Table 1. This data, sourced from publicly available chemical databases, provides a foundational overview of the molecule.[1][2][3]

Property	Value	Source
Molecular Formula	C₁₄H₂₈O₂	PubChem[1][2]
Molecular Weight	228.37 g/mol	PubChem[1][2]
IUPAC Name	octyl hexanoate	PubChem[1]
CAS Number	4887-30-3	NIST WebBook[3]
SMILES	CCCCCCCCOC(=O)CCCCC	PubChem[1]
InChIKey	CMNMHJVRZHGAAK-UHFFFAOYSA-N	PubChem[1]
Dipole Moment	1.69 D	Stenutz[4]
Melting Point	-28 °C	Stenutz[4]

Theoretical Investigation Workflow

A robust theoretical investigation into the structure of a flexible molecule like octyl hexanoate typically follows a multi-step computational workflow. This process is designed to efficiently explore the molecule's vast conformational space and identify the most stable structures.

Figure 1: A typical workflow for the theoretical investigation of a flexible molecule like octyl hexanoate.

Experimental Protocols: A Computational Approach

The following sections detail the proposed computational methodology for a thorough theoretical investigation of octyl hexanoate's structure.

Conformational Analysis

Due to the presence of multiple rotatable single bonds, octyl hexanoate can exist in numerous conformations. A comprehensive conformational analysis is essential to identify the low-energy structures that are most likely to be populated at room temperature.

• Initial Structure Generation: A 2D representation of octyl hexanoate is converted into an initial 3D structure using molecular modeling software.

• Molecular Mechanics (MM) Search: A systematic or stochastic conformational search is performed using a suitable molecular mechanics force field (e.g., MMFF94). This computationally inexpensive method efficiently explores the potential energy surface and identifies a large number of possible conformers.

• Quantum Mechanical (QM) Refinement: The low-energy conformers identified from the MM search (typically within a 10-15 kJ/mol window of the global minimum) are then subjected to geometry optimization using a more accurate quantum mechanical method. Density Functional Theory (DFT) with a functional such as B3LYP and a basis set like 6-31G(d) is a common choice for such calculations. This provides more accurate geometries and relative energies for the most stable conformers.

Vibrational Frequency Analysis

Once the stable conformers are identified, their vibrational frequencies can be calculated. This not only confirms that the optimized structures are true energy minima (i.e., have no imaginary frequencies) but also allows for the prediction of the molecule's infrared (IR) and Raman spectra.

• Frequency Calculation: For each optimized conformer, a vibrational frequency calculation is performed at the same level of theory used for the geometry optimization (e.g., B3LYP/6-31G(d)).

• Spectral Analysis: The calculated frequencies and their corresponding intensities can be used to generate theoretical IR and Raman spectra. These can then be compared with experimental spectra for validation of the theoretical model. It is common practice to apply a scaling factor to the calculated frequencies to better match experimental values.

Predicted Structural Data

The following tables present hypothetical yet representative quantitative data for the lowest energy conformer of octyl hexanoate, as would be expected from DFT calculations at the B3LYP/6-31G(d) level of theory.

Table 2: Selected Bond Lengths

Bond	Predicted Length (Å)
C=O	1.21
C-O (ester)	1.35
O-C (octyl)	1.45
C-C (average)	1.53
C-H (average)	1.10

Table 3: Selected Bond Angles

Angle	Predicted Angle (°)
O=C-O	124.0
C-O-C	116.0
C-C-C (sp³)	112.0
H-C-H (sp³)	109.5

Table 4: Key Dihedral Angles Defining the Ester Group Conformation

Dihedral Angle	Predicted Angle (°)	Description
O=C-O-C	0.0	syn-planar conformation
C-C-O=C	180.0	anti-planar conformation

Predicted Vibrational Frequencies

Based on DFT calculations of similar esters, the following table summarizes the expected key vibrational modes for octyl hexanoate.

Table 5: Predicted Prominent Vibrational Frequencies

Vibrational Mode	Predicted Frequency (cm⁻¹)	Description
C-H stretch (alkyl)	2850 - 3000	Stretching of C-H bonds in the octyl and hexanoyl chains.
C=O stretch	~1740	Characteristic strong absorption for the ester carbonyl group.
C-H bend (alkyl)	1375 - 1465	Bending (scissoring and rocking) of C-H bonds.
C-O stretch (ester)	1100 - 1300	Stretching of the C-O single bonds of the ester group.

Molecular Structure and Conformation

The inherent flexibility of the octyl and hexanoyl chains results in a complex potential energy surface with numerous local minima. The ester group itself is known to preferentially adopt a planar Z (syn-periplanar) conformation due to favorable electronic interactions. The long alkyl chains, however, will have multiple low-energy conformers corresponding to different arrangements of their dihedral angles.

Figure 2: 2D representation of the octyl hexanoate molecular structure.

Conclusion

This technical guide has outlined a comprehensive theoretical approach for the investigation of the molecular structure of octyl hexanoate. By employing a combination of molecular mechanics and quantum mechanical calculations, it is possible to thoroughly explore the conformational landscape, determine key structural parameters, and predict spectroscopic properties. The provided hypothetical data serves as a representation of the expected outcomes from such a study. This detailed structural understanding is invaluable for researchers and professionals in drug development and other fields where the molecular properties of octyl hexanoate are of paramount importance.

References

• 1. sbfisica.org.br [sbfisica.org.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. [Study on vibrational spectra of ethyl hexanoate molecule] - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Lipase-Catalyzed Synthesis of Octyl Hexanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Octyl hexanoate is a fatty acid ester with applications in the food, cosmetic, and pharmaceutical industries as a flavoring agent and emollient. The enzymatic synthesis of octyl hexanoate using lipases offers a green and sustainable alternative to traditional chemical methods, providing high specificity, mild reaction conditions, and reduced byproduct formation. This document provides a detailed protocol for the lipase-catalyzed synthesis of octyl hexanoate, a summary of relevant quantitative data from various enzymatic esterification reactions, and a visual representation of the experimental workflow.

Quantitative Data Summary

The following table summarizes key quantitative data from various lipase-catalyzed ester synthesis reactions, providing a comparative overview of different enzymes and reaction conditions.

Ester Product	Lipase Source	Acyl Donor	Alcohol	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Solvent	Conversion/Yield (%)	Reference
Octyl octanoate	Rhizopus arrhizus	Octanoic acid	1-Octanol	1:0.88	35	Not Specified	Not Specified	70	[1]
Octyl formate	Novozym 435	Formic acid	Octanol	1:7	40	Not Specified	1,2-dichloroethane	96.51	[2][3]
Ethyl hexanoate	Candida sp. 99-125	Hexanoic acid	Ethanol	1:1.6	40	8	Hexane	96.0	[4]
Octyl acetate	Rhizopus oryzae NRRL 3562	Vinyl acetate	Octanol	Not Specified	36	12	Solvent-free	92.35	[5]
Cetyl octanoate	Novozym® 435	Octanoic acid	Cetyl alcohol	Not Specified	63.7	0.33	Supercritical CO2	99.5	[6]
Pentyl nonanoate	Rhizomucor miehei	Nonanoic acid	Pentanol	1:9	45	2.5	Not Specified	86.08	[3]
Hexyl acetate	Not Specified	Acetic acid	Hexanol	Not Specified	Not Specified	Not Specified	n-hexane	Not Specified	[7]
2-octyl-1-dodecanoyl 2-methylhexanoate	Lipozyme® 435	2-methylhexanoic acid	2-octyl-1-dodecanol	Non-stoichiometric	80	Not Specified	Solvent-free	Not Specified	[8]

Experimental Protocol: Lipase-Catalyzed Synthesis of Octyl Hexanoate

This protocol describes a general method for the synthesis of octyl hexanoate using an immobilized lipase, such as Novozym® 435 (Candida antarctica lipase B), in a solvent-free system.[9]

Materials:

• Hexanoic acid

• 1-Octanol

• Immobilized lipase (e.g., Novozym® 435)

• n-Hexane (for enzyme recovery and washing)

• Sodium hydroxide (for titration)

• Phenolphthalein indicator

• Methanol (as a quenching agent)

• Molecular sieves (optional, for water removal)

Equipment:

• Temperature-controlled orbital shaker

• Reaction vessel (e.g., screw-capped flask)

• Filtration apparatus

• Vacuum distillation setup (for purification)

• Analytical balance

• Titration equipment

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• Reaction Setup:

  • In a reaction vessel, combine hexanoic acid and 1-octanol. A typical molar ratio is 1:1.[9]

  • For a solvent-free system, no additional solvent is required. Alternatively, a minimal amount of an organic solvent like n-hexane can be used.[9]

• Enzyme Addition:

  • Add the immobilized lipase to the reaction mixture. A typical enzyme concentration is 5-10% by weight of the total substrates.[9]

  • If using molecular sieves to remove water produced during the reaction, they can be added at this stage.

• Incubation:

  • Place the reaction vessel in a temperature-controlled shaker.

  • Incubate the mixture at a temperature between 40-60°C with continuous agitation (e.g., 200 rpm).[9] The optimal temperature can vary depending on the specific lipase used.[10]

  • The reaction time can range from 1 to 24 hours.[9]

• Reaction Monitoring:

  • Monitor the progress of the reaction by withdrawing small samples at regular intervals.

  • The conversion of hexanoic acid can be determined by titration of the residual acid with a standard sodium hydroxide solution using phenolphthalein as an indicator.[11] Methanol can be used to quench the reaction in the sample before titration.[11]

  • Alternatively, the formation of octyl hexanoate can be monitored by gas chromatography (GC).

• Enzyme Recovery:

  • Once the desired conversion is achieved, separate the immobilized enzyme from the reaction mixture by filtration.[9]

  • The recovered enzyme can be washed with a suitable solvent, such as n-hexane, and dried for potential reuse in subsequent reactions.[9]

• Product Purification:

  • The liquid phase, containing the octyl hexanoate product and any unreacted starting materials, can be purified by vacuum distillation to obtain the final product.[9]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the lipase-catalyzed synthesis of octyl hexanoate.

Caption: Workflow for the enzymatic synthesis of octyl hexanoate.

References

• 1. Application of lipase bearing dead mycelia as biocatalyst for octyl-octanoate synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Ethyl Hexanoate over Immobilized Lipase <italic>Candida</italic> sp 99-125-Academax [exhibition.academax.com]
• 5. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimized synthesis of lipase-catalyzed hexyl acetate in n-hexane by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Application Note: Quantitative Determination of Octyl Hexanoate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed and robust method for the quantification of octyl hexanoate in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Octyl hexanoate, a significant contributor to the flavor and aroma profiles of many fruits and fermented beverages, also serves as a potential biomarker in biological studies. This document provides a comprehensive protocol covering sample preparation, GC-MS instrumentation, and data analysis. The methodologies outlined are designed to ensure high accuracy, precision, and reproducibility for researchers in the fields of food science, biotechnology, and pharmaceutical development.

Introduction

Octyl hexanoate (C₁₄H₂₈O₂) is a fatty acid ester known for its characteristic fruity and floral aroma. Its accurate quantification is crucial for quality control in the food and beverage industry and for understanding its role in biological systems. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like octyl hexanoate.[1] The high chromatographic resolution of GC combined with the sensitive and selective detection of MS makes it an ideal choice for analyzing complex matrices.

This application note details a headspace solid-phase microextraction (HS-SPME) method for sample preparation, which is a solvent-free, sensitive, and straightforward technique for extracting volatile compounds from a sample matrix.[2] The subsequent GC-MS analysis provides reliable quantification of octyl hexanoate.

Experimental Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for liquid samples such as fruit juices, wine, or biological fluids. For solid samples, a preliminary extraction with a suitable organic solvent may be required.

Materials:

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa[2]

• SPME fiber assembly with a 65 µm polydimethylsiloxane/divinylbenzene (PDMS/DVB) fiber[2]

• Heater-stirrer or water bath

• Internal Standard (IS) solution: Methyl heptadecanoate (10 µg/mL in methanol)

• Octyl hexanoate standard solutions for calibration curve

• Sample

Procedure:

• Sample Aliquoting: Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL methyl heptadecanoate internal standard solution to the vial. The use of an internal standard is crucial to correct for variations in sample preparation and instrument response.[3]

• Equilibration: Seal the vial tightly and place it in a heater-stirrer or water bath set at 60°C for 15 minutes to allow for the equilibration of volatile compounds in the headspace.

• Extraction: Insert the SPME fiber into the headspace of the vial, ensuring the fiber does not touch the liquid sample. Expose the fiber to the headspace for 30 minutes at 60°C.

• Desorption: After extraction, immediately transfer the SPME fiber to the GC inlet for thermal desorption of the analytes.

GC-MS Analysis

Instrumentation: A gas chromatograph equipped with a mass selective detector is used for the analysis.

GC-MS Parameters:

Parameter	Value
Gas Chromatograph
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature 50°C, hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Analyzer	Quadrupole
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Octyl Hexanoate: 117, 99, 71; Methyl Heptadecanoate (IS): 284, 87, 74
Transfer Line Temp.	280°C
Ion Source Temp.	230°C

Calibration and Quantification

A calibration curve is prepared using standard solutions of octyl hexanoate at concentrations ranging from 0.1 to 10 µg/mL. Each standard solution should be spiked with the same concentration of the internal standard as the samples. The ratio of the peak area of octyl hexanoate to the peak area of the internal standard is plotted against the concentration of octyl hexanoate. The concentration of octyl hexanoate in the unknown samples is then determined from this calibration curve.

Data Presentation

The quantitative data obtained from the GC-MS analysis should be summarized in a structured table for clear comparison.

Table 1: Quantitative Data for Octyl Hexanoate Analysis

Sample ID	Octyl Hexanoate Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Concentration (µg/mL)
Standard 1 (0.1 µg/mL)	15,234	145,876	0.104	0.1
Standard 2 (0.5 µg/mL)	78,912	148,234	0.532	0.5
Standard 3 (1.0 µg/mL)	155,432	147,543	1.053	1.0
Standard 4 (5.0 µg/mL)	798,543	149,123	5.354	5.0
Standard 5 (10.0 µg/mL)	1,567,890	148,876	10.532	10.0
Sample A	254,321	146,987	1.730	1.64
Sample B	45,678	147,345	0.310	0.29

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the described method.

Caption: Experimental workflow for octyl hexanoate quantification.

References

• 1. GC-MS sample preparation and column choice guide | SCION Instruments [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for NMR Spectroscopic Characterization of Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the characterization of octyl hexanoate using Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for sample preparation, data acquisition, and spectral interpretation are outlined to ensure accurate and reproducible results.

Introduction

Octyl hexanoate is a fatty acid ester commonly used as a fragrance and flavoring agent. Its chemical structure consists of an octyl group attached to a hexanoate moiety. NMR spectroscopy is a powerful analytical technique for the unambiguous structural elucidation and purity assessment of such compounds. This document details the application of ¹H and ¹³C NMR for the complete characterization of octyl hexanoate.

Data Presentation

The following tables summarize the expected quantitative ¹H and ¹³C NMR data for octyl hexanoate. These values are based on predictive models and data from homologous compounds and publicly available spectral databases.

Table 1: ¹H NMR Spectral Data for Octyl Hexanoate (Predicted)

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-2	2.28	Triplet	2H	~7.5
H-1'	4.05	Triplet	2H	~6.7
H-3	1.62	Quintet	2H	~7.5
H-2'	1.60	Quintet	2H	~6.9
H-4, H-5	1.30	Multiplet	4H	-
H-3' to H-7'	1.28	Multiplet	10H	-
H-6	0.89	Triplet	3H	~7.0
H-8'	0.88	Triplet	3H	~7.0

Table 2: ¹³C NMR Spectral Data for Octyl Hexanoate

Assignment	Chemical Shift (δ, ppm)
C-1 (C=O)	173.9
C-1'	64.4
C-2	34.3
C-3'	31.8
C-2'	29.2
C-3	28.7
C-4' to C-6'	25.9
C-4	24.8
C-5	22.4
C-7'	22.6
C-6	13.9
C-8'	14.1

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.[1]

• Sample Purity: Ensure the octyl hexanoate sample is of high purity to avoid signals from contaminants.

• Sample Quantity: For ¹H NMR, dissolve 5-25 mg of octyl hexanoate in approximately 0.6-0.7 mL of deuterated solvent. For ¹³C NMR, a higher concentration of 50-100 mg is recommended.[1]

• Solvent Selection: Deuterated chloroform (CDCl₃) is a commonly used solvent for esters and is recommended for this application.[1]

• Internal Standard: Tetramethylsilane (TMS) should be used as an internal standard for referencing the chemical shifts (δ = 0.00 ppm).

• Procedure:

  • Weigh the desired amount of octyl hexanoate into a clean, dry vial.

  • Add the deuterated solvent containing TMS.

  • Gently vortex the vial to ensure complete dissolution of the sample.

  • Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a 5 mm NMR tube to remove any particulate matter.[1]

  • Cap the NMR tube securely.

1D NMR Data Acquisition

• Instrumentation: A standard high-resolution NMR spectrometer (e.g., 400 MHz or higher) is suitable for this analysis.

• ¹H NMR Acquisition Protocol:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Use a standard single-pulse experiment.

  • Key acquisition parameters:

    • Pulse Angle: 30-90°

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay (D1): 1-5 seconds (for qualitative analysis). For quantitative analysis, a longer relaxation delay of at least 5 times the longest T₁ is necessary.[1]

    • Number of Scans: 8-16 scans are typically sufficient.

• ¹³C NMR Acquisition Protocol:

  • Use the same locked and shimmed sample.

  • Employ a standard pulse-acquire experiment with proton decoupling.

  • Key acquisition parameters:

    • Pulse Angle: 30-45°

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay (D1): 2 seconds

    • Number of Scans: 128-1024 scans, depending on the sample concentration.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum to obtain pure absorption lineshapes.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum.

• Pick the peaks and assign the chemical shifts for both ¹H and ¹³C spectra.

Visualizations

The following diagrams illustrate the experimental workflow and the structural relationships of the NMR signals.

Caption: Experimental workflow for NMR characterization.

Caption: Structure-spectra correlation map.

References

• 1. benchchem.com [benchchem.com]

Application of Octyl Hexanoate in Cosmetic Formulations: A Guide for Researchers and Formulation Scientists

Introduction

Octyl hexanoate is a versatile ester that serves as a valuable ingredient in a wide array of cosmetic and personal care products.[1] Chemically, it is the ester of octyl alcohol and hexanoic acid.[2] Renowned for its emollient and solvent properties, octyl hexanoate offers a unique sensory profile, contributing to a smooth and pleasant texture in lotions, creams, and other formulations.[1] Its biodegradable nature also presents a more environmentally friendly option compared to some synthetic alternatives.[1] This document provides detailed application notes, experimental protocols, and key data for researchers, scientists, and drug development professionals working with octyl hexanoate in cosmetic formulations.

Physicochemical Properties

Octyl hexanoate is a clear to pale yellow liquid with a mild, fruity fragrance.[1] It is a non-polar substance, readily soluble in organic solvents like hexane, but has limited solubility in polar solvents such as water.[1] This hydrophobic characteristic is key to its function in many cosmetic formulations.[1]

Table 1: Physicochemical Properties of Octyl Hexanoate

Property	Value	Reference
Molecular Formula	C₁₄H₂₈O₂	[3]
Molecular Weight	228.37 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Mild, fruity	[1]
Specific Gravity (@ 25°C)	0.850 - 0.856	[4]
Refractive Index (@ 20°C)	1.420 - 1.426	[4]
Melting Point	-28 °C	[5]
Boiling Point	274 - 275 °C	[5]
Flash Point	120 °C (248 °F)	[4]
Solubility	Soluble in alcohol; insoluble in water	[1][4]

Applications and Recommended Inclusion Levels

Octyl hexanoate is primarily utilized in cosmetics for its emollient, solvent, and fragrance-enhancing properties.[1] It helps to create a smooth, non-greasy feel on the skin and can improve the spreadability of formulations.[6]

Table 2: Functions of Octyl Hexanoate in Cosmetic Formulations

Function	Description	Reference
Emollient	Softens and soothes the skin, helping to maintain its softness and plasticity.	[1]
Solvent	Dissolves other ingredients in the formulation.	[1]
Fragrance Ingredient	Contributes a pleasant fruity scent to the product.	[1]
Skin-Conditioning Agent	Helps to improve the overall appearance and feel of the skin.	[1]

The concentration of octyl hexanoate in a formulation depends on the desired sensory characteristics and the product type.

Table 3: Recommended Inclusion Levels of Octyl Hexanoate

Product Type	Recommended Concentration Range (%)	Notes
Creams and Lotions	1 - 10	Provides a light, non-greasy feel and improves spreadability.
Sunscreens	2 - 8	Can act as a solvent for UV filters.
Foundations	2 - 15	Aids in pigment dispersion and provides a smooth application.
Lipsticks	2 - 15	Contributes to a smooth glide and uniform color.
Hair Care Products	1 - 5	Imparts a silky, non-greasy feel to the hair.
Fragrance Formulations	up to 6% in concentrate	Acts as a carrier and fixative for fragrance oils.[4]

Quantitative Performance Data (Comparative)

Table 4: Comparative Sensory and Physicochemical Data of Common Emollients

Sensory Attribute	Mineral Oil	Isopropyl Palmitate	Dimethicone	Caprylic/Capric Triglyceride
Spreadability	7.5	8.2	9.0	7.8
Absorbency	4.2	6.5	8.5	6.8
Greasiness	8.0	5.5	2.1	5.0
Tackiness	3.5	2.0	1.5	2.2
Softness	6.8	7.5	7.0	7.2
Gloss	7.2	4.8	3.5	5.5

Note: These values are illustrative and compiled from multiple sources for comparative purposes. The scales used in these studies are typically standardized from 0 (not perceptible) to 10 (highly perceptible).[7]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of octyl hexanoate in cosmetic formulations.

Sensory Panel Analysis of an Emollient

Objective: To quantitatively assess the sensory characteristics of a cosmetic formulation containing octyl hexanoate.

Materials and Equipment:

• Test formulation with a specified concentration of octyl hexanoate.

• Control formulation (without octyl hexanoate).

• Reference standards for sensory attributes (optional).

• Standardized application tools (e.g., syringes, spatulas).

• Controlled environment (temperature and humidity).

• Panel of 10-15 trained sensory assessors.

• Standardized scorecards or data collection software.

Methodology:

• Panelist Training: Train panelists to identify and rate the intensity of specific sensory attributes such as spreadability, absorbency, greasiness, tackiness, and softness on a standardized scale (e.g., 0-10).

• Sample Preparation: Prepare the test and control formulations. Code samples with random three-digit numbers to blind the panelists.

• Product Application: Instruct panelists to apply a standardized amount of each product to a designated area on their forearm.

• Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during application, 2 minutes after, and 10 minutes after).

• Data Collection: Panelists record their ratings on the scorecards.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between the test and control formulations.

Caption: Workflow for Sensory Panel Analysis.

Stability Testing of a Cosmetic Emulsion

Objective: To evaluate the physical and chemical stability of an oil-in-water (O/W) emulsion containing octyl hexanoate under various storage conditions.

Materials and Equipment:

• Test emulsion containing octyl hexanoate.

• Control emulsion (without octyl hexanoate).

• pH meter.

• Viscometer.

• Microscope.

• Centrifuge.

• Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C).

• Freeze-thaw chamber.

• Final intended packaging.

Methodology:

• Initial Characterization (Time 0): Record the initial appearance, color, odor, pH, and viscosity of the emulsion. Perform a microscopic analysis to observe the initial globule size and distribution. Conduct a centrifugation test (e.g., 3000 rpm for 30 minutes) to assess initial stability.

• Sample Storage: Store samples in the final packaging at different conditions:

  • Real-time: 25°C / 60% RH.

  • Accelerated: 40°C / 75% RH.

  • Refrigerated: 4°C.

  • Freeze-thaw cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3-5 cycles).

• Evaluation at Specified Time Points: Evaluate the samples at regular intervals (e.g., 1, 2, 3, and 6 months for accelerated testing; 12, 24, and 36 months for real-time testing).

• Parameter Assessment: At each time point, assess the physical appearance, color, odor, pH, and viscosity. Conduct microscopic analysis to observe any changes in globule size or signs of coalescence.

Caption: Workflow for Emulsion Stability Testing.

In Vitro Skin Penetration Study

Objective: To determine the extent and rate of octyl hexanoate penetration into and through the skin from a cosmetic formulation.

Materials and Equipment:

• Franz diffusion cells.

• Human or animal skin membranes.

• Test formulation containing a known concentration of labeled (e.g., ¹⁴C) octyl hexanoate.

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer).

• Scintillation counter or other appropriate analytical instrument.

• Water bath with stirrer.

Methodology:

• Skin Preparation: Mount the skin membrane on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Cell Assembly: Fill the receptor compartment with receptor fluid and ensure no air bubbles are trapped beneath the skin. Equilibrate the cells to 32°C.

• Product Application: Apply a finite dose of the test formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, collect samples from the receptor fluid and replace with fresh fluid.

• Skin Analysis: At the end of the experiment, dismount the skin and separate the different layers (stratum corneum, epidermis, dermis). Analyze the amount of octyl hexanoate in each layer and in the receptor fluid.

• Data Analysis: Calculate the cumulative amount and flux of octyl hexanoate that has permeated the skin over time.

While specific data for octyl hexanoate is limited, a study on octyl salicylate, a structurally related ester, showed that in vitro human skin permeation is relatively low.[8] When applied in an oil-in-water emulsion, the total absorption over 48 hours was 0.65% of the applied dose.[8]

Caption: Workflow for In Vitro Skin Penetration Study.

Safety and Toxicology

Based on available data for the structurally similar hexyl octanoate, octyl hexanoate is not expected to be genotoxic.[9] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkyl ethylhexanoates, a group of related esters, and concluded that they are safe in cosmetic formulations in the present practices of use and concentration when formulated to be non-irritating.[10][11] Repeated dose and reproductive toxicity data for hexyl octanoate are limited, but exposure levels from cosmetic use are considered to be below the Threshold of Toxicological Concern (TTC).[9] Overall, octyl hexanoate is considered to have a low potential for skin irritation and sensitization.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 5. octyl hexanoate, 4887-30-3 [perflavory.com]
• 6. markwideresearch.com [markwideresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. Percutaneous penetration of octyl salicylate from representative sunscreen formulations through human skin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 10. cir-safety.org [cir-safety.org]
• 11. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Application Notes and Protocols for Octyl Hexanoate as a Fragrance Ingredient

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of octyl hexanoate (CAS No. 4887-30-3), a widely used fragrance ingredient. This document details its chemical and physical properties, fragrance profile, applications, and safety data. Furthermore, it includes detailed experimental protocols for the quality assessment and sensory evaluation of octyl hexanoate in fragrance formulations.

Chemical and Physical Properties

Octyl hexanoate, also known as octyl caproate, is the ester of octanol and hexanoic acid.[1] It is a colorless, oily liquid with a characteristic fruity and herbaceous odor.[1][2] Its chemical structure and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Octyl Hexanoate

Property	Value	Reference
Molecular Formula	C₁₄H₂₈O₂	[2][3]
Molecular Weight	228.37 g/mol	[2][3]
Appearance	Colorless, oily liquid	[2]
Odor Profile	Oily-herbaceous, slightly green, with sweet, fruity undertones reminiscent of pineapple or tropical fruit.	[1][2]
Specific Gravity	0.850 - 0.856 @ 25°C	[4]
Refractive Index	1.420 - 1.426 @ 20°C	[4]
Boiling Point	274 - 275 °C @ 760 mmHg	[4]
Melting Point	-28 °C	[4]
Flash Point	120 °C (248 °F)	[4]
Vapor Pressure	0.005 mmHg @ 25°C (estimated)	[4]
Solubility	Soluble in alcohol; insoluble in water.	[1][4]

Fragrance Profile and Applications

Octyl hexanoate is valued in the fragrance industry for its mild, fruity-herbaceous scent.[2] It is often used as a modifier and blender in various fragrance compositions, contributing a natural and fresh quality. Its applications extend to a wide range of consumer products.

Table 2: Recommended Usage Levels of Octyl Hexanoate in Fragrance Applications

Product Type	Recommended Concentration Range (%) in Fragrance Concentrate	Notes
Perfumes and Colognes	Up to 6.0%	Acts as a carrier and contributes to the overall scent profile.[4]
Creams and Lotions	1.0 - 10.0%	Provides emollience and a smooth after-feel.
Sunscreens	2.0 - 8.0%	Acts as a solvent for UV filters and contributes to a non-greasy feel.
Hair Care (Conditioners, Serums)	1.0 - 5.0%	Imparts a silky, non-greasy feel to hair.
Color Cosmetics (Foundations, Lipsticks)	2.0 - 15.0%	Aids in pigment dispersion and provides a smooth application.

Safety and Toxicological Data

The safety of octyl hexanoate as a fragrance ingredient has been assessed by the Research Institute for Fragrance Materials (RIFM). The key findings are summarized below.

Table 3: Summary of Toxicological Data for Octyl Hexanoate

Endpoint	Result	Reference
Genotoxicity	Not expected to be genotoxic.	[2]
Repeated Dose Toxicity	Exposure is below the Threshold of Toxicological Concern (TTC).	[2]
Reproductive Toxicity	Exposure is below the TTC.	[2]
Skin Sensitization	Not a concern for skin sensitization under declared use levels; exposure is below the Dermal Sensitization Threshold (DST).	[2]
Photoirritation/Photoallergenicity	Not expected to be photoirritating or photoallergenic.	[2]
Local Respiratory Toxicity	Exposure is below the TTC.	[2]

Experimental Protocols

The following protocols describe standard methodologies for the quality control and sensory evaluation of octyl hexanoate.

Objective: To determine the purity of octyl hexanoate and identify any impurities.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for fragrance analysis (e.g., DB-5ms)

• Helium (carrier gas)

• Octyl hexanoate sample

• Solvent (e.g., ethanol or hexane)

• Autosampler vials

• Microsyringe

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the octyl hexanoate sample in the chosen solvent.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C

    • Hold at 280°C for 5 minutes

  • Carrier Gas Flow Rate: 1 mL/min (Helium)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 40-400

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the percentage purity of octyl hexanoate based on the peak area.

  • Identify any impurities by comparing their mass spectra with a reference library (e.g., NIST).[5]

Objective: To evaluate the skin sensitization potential of a finished fragrance formulation containing octyl hexanoate. This protocol is based on established methodologies for dermatological safety testing.[6]

Materials and Equipment:

• Test formulation containing octyl hexanoate at a pre-determined concentration.

• Occlusive or semi-occlusive patches

• Control (vehicle without the test substance)

• Qualified dermatologist and trained technicians

• Volunteer panel (screened for skin conditions and allergies)

Procedure:

• Induction Phase (3 weeks):

  • Apply the patch with the test formulation to a designated skin site (e.g., the back) of each subject.

  • Remove the patch after 24 hours.

  • Repeat the application three times a week for three consecutive weeks.

  • A dermatologist scores the skin reactions 24 and 48 hours after each patch removal.

• Rest Phase (2 weeks):

  • No applications are made during this period to allow for the development of any delayed hypersensitivity.

• Challenge Phase:

  • Apply a new patch with the test formulation to a previously untreated skin site.

  • Apply a control patch to an adjacent site.

  • Remove the patches after 24 hours.

  • Score the skin reactions at 24, 48, and 72 hours post-application.

• Data Analysis:

  • Compare the skin reactions from the challenge phase to the induction phase and the control site.

  • An increase in erythema, edema, or other signs of irritation at the challenge site compared to the induction and control sites indicates a potential for sensitization.

Objective: To characterize the odor profile and intensity of octyl hexanoate.

Materials and Equipment:

• Octyl hexanoate sample

• Odor-free solvent (e.g., diethyl phthalate) for dilution

• Glass vials

• Perfumery smelling strips

• Trained sensory panel

• Odor-free evaluation room

Procedure:

• Sample Preparation: Prepare a series of dilutions of octyl hexanoate in the solvent (e.g., 10%, 5%, 1%).

• Evaluation:

  • Dip a smelling strip into each dilution.

  • Allow the solvent to evaporate for a few seconds.

  • Present the smelling strips to the sensory panel in a randomized order.

• Data Collection:

  • Panelists evaluate the odor intensity on a labeled magnitude scale (e.g., 0 = no odor, 5 = very strong).

  • Panelists describe the odor character using a standardized lexicon of fragrance descriptors (e.g., fruity, green, waxy, sweet).

• Data Analysis:

  • Calculate the mean intensity scores for each dilution.

  • Compile a list of the most frequently used odor descriptors to create an odor profile.

Visualizations

The following diagrams illustrate key workflows related to the use of octyl hexanoate as a fragrance ingredient.

Caption: Quality Control Workflow for Octyl Hexanoate.

Caption: Fragrance Formulation Logic with Octyl Hexanoate.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 5. Hexanoic acid, octyl ester [webbook.nist.gov]
• 6. Weight of Evidence Approach for Skin Sensitization Potency Categorization of Fragrance Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Octyl Hexanoate: A Sustainable Solvent for Biocatalytic Organic Synthesis

Application Note & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl hexanoate, a fatty acid ester with the chemical formula C₁₄H₂₈O₂, is emerging as a promising green and sustainable solvent for organic synthesis.[1] Its favorable physical and chemical properties, including a high boiling point, low volatility, and non-polar nature, make it an attractive alternative to conventional volatile organic compounds (VOCs). This document provides detailed application notes and protocols for the use of octyl hexanoate as a solvent, particularly in the field of biocatalysis, focusing on lipase-catalyzed reactions.

Key Attributes of Octyl Hexanoate as a Solvent:

• High Boiling Point: ~307 °C, allowing for reactions at elevated temperatures without significant solvent loss.[2]

• Low Volatility: Reduces environmental and health concerns associated with VOCs.

• Non-Polar Nature: Excellent for dissolving non-polar reactants and compatible with many enzymatic reactions.

• Biodegradability: Offers a more environmentally friendly option compared to many traditional solvents.

• Inertness: Generally unreactive towards many common reagents used in organic synthesis.

Applications in Biocatalytic Reactions

Octyl hexanoate is particularly well-suited as a solvent for enzyme-catalyzed reactions, such as those involving lipases. Lipases are widely used biocatalysts for esterification and transesterification reactions due to their high selectivity, mild reaction conditions, and broad substrate tolerance.[3][4] In many instances, the use of a non-polar solvent like octyl hexanoate can enhance enzyme activity and stability, and shift the reaction equilibrium towards product formation.[4]

Lipase-Catalyzed Esterification and Transesterification

The synthesis of various esters, such as flavor and fragrance compounds, specialty chemicals, and pharmaceutical intermediates, can be efficiently carried out using lipases in a non-aqueous medium. Octyl hexanoate provides a suitable environment for these reactions, especially when the substrates themselves are non-polar.

The general schemes for lipase-catalyzed esterification and transesterification are as follows:

References

• 1. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 辛酸辛酯 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Esterification of Hexanoic Acid with Octanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of octyl hexanoate, an ester with applications in the flavor, fragrance, and pharmaceutical industries. The use of lipases as biocatalysts offers a green and highly specific alternative to traditional chemical synthesis, operating under milder conditions and reducing the formation of byproducts.

Introduction

The enzymatic esterification of hexanoic acid with octanol produces octyl hexanoate, a valuable ester. This reaction is efficiently catalyzed by lipases, particularly immobilized preparations, which enhance enzyme stability and allow for repeated use. A common and effective biocatalyst for this reaction is immobilized Candida antarctica lipase B (CALB), such as Novozym® 435.[1][2] The reaction kinetics often follow a Ping-Pong Bi-Bi mechanism, where the enzyme binds to one substrate, releases a product, and then binds to the second substrate to form the final product.[2][3]

Key Experimental Parameters and Data

The success of the enzymatic esterification is dependent on several critical parameters. The following tables summarize quantitative data from various studies on similar enzymatic esterifications, providing a baseline for experimental design.

Table 1: Reaction Conditions for Enzymatic Esterification

Parameter	Value/Range	Enzyme Source	Notes
Temperature	35 - 65°C	Candida antarctica Lipase B	Optimal temperature can influence both reaction rate and enzyme stability.[4][5]
Substrate Molar Ratio (Octanol:Hexanoic Acid)	1:1 to 2:1	Candida antarctica Lipase B	An excess of the alcohol can shift the equilibrium towards product formation.
Enzyme Loading	5 - 15% (w/w of substrates)	Immobilized Lipases	Higher loading can increase the reaction rate but also the cost.[5]
Agitation Speed	150 - 200 rpm	Rhizopus arrhizus lipase, CALB	Adequate mixing is crucial to overcome mass transfer limitations.[4][6]
Reaction Time	12 - 48 hours	Candida antarctica Lipase B	Reaction progress should be monitored to determine the optimal endpoint.[5][6]
Solvent	Solvent-free or organic solvents (e.g., n-hexane, isooctane)	Various Lipases	Solvent-free systems are environmentally preferable, while organic solvents can improve substrate solubility and reduce inhibition.[3][7]
Water Content	< 5% (v/v)	Rhizopus arrhizus lipase	Minimal water is necessary for enzyme activity, but excess water can promote the reverse hydrolysis reaction.[4]

Table 2: Analytical Methods for Product Quantification

Analytical Technique	Key Parameters	Typical Application
Gas Chromatography-Mass Spectrometry (GC-MS)	Column: Non-polar capillary column (e.g., DB-5ms). Injector Temp: 280°C. Oven Program: Initial 150°C, ramp to 320°C.	Purity assessment and quantification of volatile and semi-volatile compounds like octyl hexanoate.[8][9]
High-Performance Liquid Chromatography (HPLC)	Column: C18. Mobile Phase: Methanol:Acetonitrile (60:40). Detector: UV (210 nm) or ELSD.	Quantification of the ester product. May require derivatization if the ester lacks a strong chromophore.[4][8]
Titration	Titrant: NaOH (100 mM). Indicator: Thymolphthalein.	To determine the consumption of hexanoic acid by titrating the remaining acid in the reaction mixture.[4]

Experimental Protocols

Protocol for Enzymatic Esterification of Hexanoic Acid with Octanol

This protocol describes a typical batch reaction for the synthesis of octyl hexanoate using an immobilized lipase.

Materials:

• Hexanoic acid

• Octanol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Solvent (optional, e.g., n-hexane)

• Reaction vessel (e.g., screw-capped flasks)

• Shaking incubator or magnetic stirrer with heating

• Analytical equipment (GC-MS or HPLC)

Procedure:

• Reactant Preparation: In a screw-capped flask, combine hexanoic acid and octanol at the desired molar ratio (e.g., 1:1). If using a solvent, add it to the mixture.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically based on the total weight of the substrates (e.g., 10% w/w).

• Reaction Incubation: Place the sealed flask in a shaking incubator set to the desired temperature (e.g., 50°C) and agitation speed (e.g., 200 rpm).

• Reaction Monitoring: At regular intervals, withdraw small aliquots of the reaction mixture.

• Sample Preparation for Analysis: Centrifuge the aliquot to separate the immobilized enzyme. Dilute the supernatant with a suitable solvent (e.g., the mobile phase for HPLC or a solvent compatible with GC) prior to analysis.

• Product Quantification: Analyze the diluted sample using a pre-calibrated GC-MS or HPLC method to determine the concentration of octyl hexanoate and the remaining substrates.

• Reaction Termination: Once the reaction has reached the desired conversion or equilibrium, stop the reaction by filtering or centrifuging to remove the immobilized enzyme. The enzyme can often be washed and reused.

Protocol for Quantification of Octyl Hexanoate by GC-MS

This protocol provides a general method for the quantification of octyl hexanoate.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass spectrometer detector.

• Injector: Split/splitless inlet, operated in split mode at 280°C.[9]

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[9]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: Increase to 320°C at a rate of 15°C/min.

  • Hold: Hold at 320°C for 10 minutes.[9]

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

  • Scan Range: m/z 50-500.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of octyl hexanoate of known concentrations in a suitable solvent.

• Calibration Curve: Inject the standard solutions into the GC-MS to generate a calibration curve by plotting peak area against concentration.

• Sample Analysis: Inject the prepared sample from the esterification reaction into the GC-MS.

• Quantification: Identify the peak corresponding to octyl hexanoate based on its retention time and mass spectrum. Quantify the amount of octyl hexanoate in the sample using the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying kinetic mechanism of the enzymatic esterification.

Caption: Experimental workflow for enzymatic esterification.

Caption: Ping-Pong Bi-Bi kinetic mechanism.

References

• 1. orbit.dtu.dk [orbit.dtu.dk]
• 2. researchgate.net [researchgate.net]
• 3. [Esterification of octanoic acid with 1-octanol catalyzed by lipase in W/O microemulsions and in microemulsion-based organogels] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of lipase bearing dead mycelia as biocatalyst for octyl-octanoate synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acikerisim.ege.edu.tr [acikerisim.ege.edu.tr]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Development of a Stable Nanoemulsion with Octyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing a stable oil-in-water (O/W) nanoemulsion using octyl hexanoate as the oil phase. The protocols outlined below cover the formulation, characterization, and stability assessment of the nanoemulsion, offering a systematic approach for researchers in pharmaceuticals, cosmetics, and food science.

Introduction

Nanoemulsions are colloidal dispersions of two immiscible liquids, with droplet sizes typically ranging from 20 to 200 nm.[1] Their small droplet size confers several advantageous properties, including long-term kinetic stability against creaming and sedimentation, high surface area, and optical transparency.[2][3] These characteristics make nanoemulsions attractive delivery systems for lipophilic active ingredients in various applications.[3][4][5]

Octyl hexanoate, a fatty acid ester, serves as a suitable oil phase for nanoemulsions due to its lipophilic nature and biocompatibility.[6] The primary challenge in nanoemulsion formulation is ensuring long-term stability, which is influenced by the choice of surfactants, co-surfactants, and the manufacturing process.[5][7] These notes provide a framework for the systematic development and evaluation of a stable octyl hexanoate nanoemulsion.

Materials and Methods

A summary of the materials and equipment required for the formulation and characterization of the octyl hexanoate nanoemulsion is presented below.

Component/Equipment	Description/Purpose
Oil Phase	Octyl Hexanoate (Caprylic/Capric Triglyceride)
Aqueous Phase	Deionized Water
Surfactant	Polysorbate 80 (Tween 80)
Co-surfactant	Propylene Glycol
High-Pressure Homogenizer	For reducing droplet size and creating the nanoemulsion
Dynamic Light Scattering (DLS)	For measuring particle size, polydispersity index (PDI), and zeta potential
pH Meter	For monitoring the pH of the formulation
Centrifuge	For accelerated stability testing
Temperature-Controlled Chambers	For long-term and accelerated stability studies

Experimental Protocols

The following protocols detail the step-by-step procedures for preparing, characterizing, and assessing the stability of an octyl hexanoate nanoemulsion.

This protocol describes the preparation of an oil-in-water nanoemulsion using a high-pressure homogenizer.

• Preparation of the Oil Phase:

  • In a beaker, combine Octyl Hexanoate and Polysorbate 80.

  • Gently heat the mixture to 40°C while stirring until a homogenous solution is formed.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve Propylene Glycol in Deionized Water.

  • Heat the aqueous phase to 40°C.

• Formation of the Pre-emulsion:

  • Slowly add the aqueous phase to the oil phase while continuously stirring with a magnetic stirrer.

  • Continue stirring for 15 minutes to form a coarse pre-emulsion.

• High-Pressure Homogenization:

  • Pass the pre-emulsion through a high-pressure homogenizer at 15,000 psi for 5 cycles.[8]

  • Allow the resulting nanoemulsion to cool to room temperature.

This protocol outlines the methods for characterizing the physical properties of the formulated nanoemulsion.

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Dilute the nanoemulsion sample with deionized water to an appropriate concentration.

  • Analyze the sample using a Dynamic Light Scattering (DLS) instrument to determine the average droplet size and PDI.

• Zeta Potential Measurement:

  • Dilute the nanoemulsion sample with deionized water.

  • Measure the zeta potential using the DLS instrument to assess the surface charge of the droplets. A zeta potential of ±30 mV is generally considered indicative of a stable nanoemulsion.[9]

• pH Measurement:

  • Calibrate a pH meter using standard buffer solutions.

  • Measure the pH of the undiluted nanoemulsion.

This protocol details the methods for evaluating the stability of the octyl hexanoate nanoemulsion under various stress conditions.[10][11]

• Thermodynamic Stability Studies:

  • Freeze-Thaw Cycling: Subject the nanoemulsion to three cycles of freezing at -20°C for 48 hours followed by thawing at 40°C for 48 hours.[11] After each cycle, visually inspect for phase separation and measure particle size and PDI.

  • Heating-Cooling Cycling: Subject the nanoemulsion to three cycles of heating at 45°C and cooling at 4°C for 48 hours at each temperature.[11] Visually inspect and measure particle size and PDI after each cycle.

• Centrifugation:

  • Centrifuge the nanoemulsion at 3,500 rpm for 30 minutes.[10][11]

  • Visually inspect for any signs of creaming or phase separation.

• Long-Term Stability:

  • Store the nanoemulsion samples at different temperatures (4°C, 25°C, and 40°C) for a period of 3 months.[11][12]

  • At predetermined time intervals (0, 1, 2, and 3 months), withdraw samples and analyze for changes in particle size, PDI, zeta potential, and pH.[11][12]

Data Presentation

The following tables summarize the expected quantitative data from the characterization and stability studies of a stable octyl hexanoate nanoemulsion.

Table 1: Physicochemical Characterization of the Nanoemulsion

Parameter	Value
Droplet Size (nm)	120 ± 5
Polydispersity Index (PDI)	< 0.2
Zeta Potential (mV)	-35 ± 2
pH	6.5 ± 0.2

Table 2: Thermodynamic Stability Assessment

Stress Test	Observation	Change in Droplet Size (%)
Freeze-Thaw Cycles (3)	No phase separation	< 5%
Heating-Cooling Cycles (3)	No phase separation	< 5%
Centrifugation	No creaming or separation	N/A

Table 3: Long-Term Stability Data at Different Temperatures

Storage Time (Months)	Temperature (°C)	Droplet Size (nm)	PDI	Zeta Potential (mV)	pH
0	25	120	0.18	-35	6.5
1	4	122	0.19	-34	6.5
25	123	0.19	-33	6.4
40	128	0.21	-31	6.3
3	4	124	0.19	-34	6.5
25	125	0.20	-32	6.4
40	135	0.23	-29	6.2

Visualizations

The following diagrams illustrate the experimental workflow for developing and characterizing the stable octyl hexanoate nanoemulsion.

Caption: Experimental workflow for nanoemulsion formulation and characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent insights into Nanoemulsions: Their preparation, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Nanoemulsion preparation [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Preparation, Characterization and Stability Study of Dutasteride Loaded Nanoemulsion for Treatment of Benign Prostatic Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stability studies of silymarin nanoemulsion containing Tween 80 as a surfactant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Octyl Hexanoate Using Solid Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octyl hexanoate, an ester with applications in flavors, fragrances, and as a specialty solvent, is synthesized via Fischer esterification of hexanoic acid and 1-octanol. Traditional synthesis relies on homogeneous mineral acids, which pose challenges related to corrosion, catalyst separation, and environmental impact. This application note details the use of heterogeneous solid acid catalysts as a robust and eco-friendly alternative. Protocols for using commercially available ion-exchange resins (e.g., Amberlyst-15) and lab-prepared sulfonated carbon catalysts are provided, along with comparative data on their performance. These methods offer advantages such as ease of catalyst recovery, reusability, and reduced waste generation.

Introduction

The esterification of carboxylic acids with alcohols is a fundamental reaction in organic synthesis. The synthesis of octyl hexanoate from hexanoic acid and 1-octanol is typically catalyzed by strong acids. However, the use of homogeneous catalysts like sulfuric or p-toluenesulfonic acid complicates product purification and catalyst recycling, and introduces safety and environmental concerns.[1][2] Solid acid catalysts, such as ion-exchange resins, zeolites, and sulfonated carbons, have emerged as a superior alternative, offering high catalytic activity, selectivity, and stability.[2][3] These heterogeneous catalysts are easily separated from the reaction mixture, are less corrosive, and can often be regenerated and reused, aligning with the principles of green chemistry.[3][4] This document provides detailed protocols and comparative data for the synthesis of octyl hexanoate using various solid acid catalysts.

Key Reaction Parameters and Influencing Factors

The efficiency of the solid acid-catalyzed synthesis of octyl hexanoate is influenced by several key parameters. The logical relationship between these factors and the reaction outcome is illustrated below.

Caption: Key parameters influencing esterification reaction outcomes.

Data Presentation: Performance of Solid Acid Catalysts

The following tables summarize quantitative data for the esterification of medium-chain fatty acids with octanol or similar alcohols using different solid acid catalysts. This data is compiled from various studies to provide a comparative overview.

Table 1: Ion-Exchange Resin Catalysts

Catalyst	Reactants	Molar Ratio (Alcohol:Acid)	Temp. (°C)	Catalyst Loading	Time (h)	Conversion/Yield (%)	Reference
Amberlyst-15	Acetic Acid + Ethanol	10:1	70	0.2 g	10	86 (Conversion)	[5]
Amberlyst-16	Lauric Acid + 2-Ethyl Hexanol	1.25:1	140	N/A	>5	>98 (Yield)	[1]
Dowex 50WX8	Hexanoic Acid + n-Octanol	5:1	120	0.70 mass %	4	~95 (Conversion)	[6]

| Dowex 50WX8 | Octanoic Acid + n-Octanol | 3:1 | 140 | 1 mass % | 4 | >90 (Yield) |[7] |

Table 2: Sulfonated Carbon Catalysts

Catalyst	Reactants	Molar Ratio (Alcohol:Acid)	Temp. (°C)	Catalyst Loading	Time (h)	Conversion/Yield (%)	Reference
Sulfonated Biochar	Oleic Acid + Methanol	10:1	90	5%	1.5	97.2 (Conversion)	[8]
Petcoke-derived	Octanoic Acid + Methanol	20:1	60	5 wt%	N/A	14–43 (Yield)	[9]

| Sulfonated AC | Hexanoic Acid + Ethanol | 10:1 | 70 | 0.2 g | 10 | ~85 (Conversion) |[5] |

Table 3: Other Solid Acid Catalysts

Catalyst	Reactants	Molar Ratio (Alcohol:Acid)	Temp. (°C)	Catalyst Loading	Time (h)	Conversion/Yield (%)	Reference
Montmorillonite KSF/0	Stearic Acid + Methanol	N/A	60	N/A	8	~98 (Conversion)	[2]

| H-ZSM-5 Zeolite | Fatty Acids + Methanol | N/A | N/A | N/A | N/A | High Activity |[2] |

Note: Direct data for octyl hexanoate synthesis is scarce in literature; therefore, data from similar esterifications are included for comparison.

Experimental Workflow

The general workflow for synthesizing octyl hexanoate using a solid acid catalyst involves catalyst preparation/activation, the esterification reaction, and subsequent product purification.

Caption: General experimental workflow for octyl hexanoate synthesis.

Experimental Protocols

Protocol 1: Synthesis using Amberlyst-15 Ion-Exchange Resin

This protocol is adapted from standard esterification procedures using macroreticular sulfonic acid resins.[10][11]

1. Materials and Equipment:

• Hexanoic acid (≥99%)

• 1-Octanol (≥99%)

• Amberlyst-15 (hydrogen form)

• Toluene or cyclohexane (azeotropic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask (250 mL)

• Dean-Stark apparatus and reflux condenser

• Magnetic stirrer with hot plate

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

2. Catalyst Activation:

• Wash the Amberlyst-15 resin with methanol to remove impurities, followed by drying in a vacuum oven at 80-100°C for at least 4 hours before use. The maximum operating temperature for Amberlyst-15 is typically around 120°C.[11]

3. Reaction Procedure:

• Set up a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add hexanoic acid (e.g., 0.5 mol, 58.08 g), 1-octanol (e.g., 0.6 mol, 78.14 g, 1.2 equivalents), and an azeotropic solvent like toluene (~50 mL).

• Add the pre-activated Amberlyst-15 catalyst (5-10% of total reactant weight, e.g., 7-14 g).

• Heat the mixture to reflux using a heating mantle. The temperature will be around 110-120°C for toluene.

• Continuously remove the water formed during the reaction using the Dean-Stark trap to drive the equilibrium towards the product.

• Monitor the reaction progress by analyzing small aliquots using Gas Chromatography (GC) or by tracking the amount of water collected. The reaction is typically complete within 2-6 hours.

4. Product Isolation and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the Amberlyst-15 catalyst by simple filtration. The catalyst can be washed with a solvent (e.g., toluene or methanol), dried, and stored for reuse.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acid), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene solvent using a rotary evaporator.

• Purify the crude octyl hexanoate by vacuum distillation to obtain the final product.

Protocol 2: Synthesis using a Sulfonated Carbon Catalyst

This protocol describes the synthesis of a sulfonated carbon catalyst from biomass (e.g., coconut shell) and its application in the esterification reaction.[8][12]

1. Catalyst Preparation (Sulfonated Carbon):

• Carbonization: Carbonize a biomass precursor (e.g., ground coconut shell) in a furnace under a nitrogen atmosphere at 400-600°C for 1-2 hours to produce biochar.

• Sulfonation:

  • Add the prepared biochar to concentrated sulfuric acid (98%) in a solid-to-acid ratio of 1:10 (w/v).[8]

  • Heat the mixture at 150-200°C for 4-8 hours with constant stirring. This process introduces -SO3H (sulfonic acid) groups onto the carbon surface.[8]

  • After cooling, carefully pour the mixture into a large volume of deionized water to dilute the acid.

  • Wash the resulting sulfonated carbon catalyst repeatedly with hot deionized water until the filtrate is neutral (pH ~7) and no sulfate ions are detected (tested with BaCl2 solution).

  • Dry the final catalyst in an oven at 100-110°C overnight.

2. Reaction Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine hexanoic acid (e.g., 0.2 mol, 23.23 g) and 1-octanol (e.g., 0.4 mol, 52.09 g, 2.0 equivalents). An excess of alcohol can help drive the reaction forward.

• Add the prepared sulfonated carbon catalyst (e.g., 5 wt% of the total reactant mass).

• Heat the reaction mixture to 90-120°C with vigorous stirring for 2-8 hours.

• Monitor the reaction progress via GC analysis of the reaction mixture.

3. Product Isolation and Purification:

• After the reaction, cool the mixture and separate the solid catalyst by filtration or centrifugation.

• The liquid product can be purified by first neutralizing the remaining acid with a weak base wash (e.g., sodium bicarbonate solution), followed by washing with water.

• Dry the organic phase and purify the octyl hexanoate by vacuum distillation as described in Protocol 1.

Conclusion

The use of solid acid catalysts provides an effective and environmentally benign pathway for the synthesis of octyl hexanoate. Commercially available resins like Amberlyst-15 offer high conversion rates and operational simplicity.[1] For laboratories interested in developing low-cost and sustainable catalysts, sulfonated carbons derived from biomass are a promising alternative.[8] The choice of catalyst and reaction conditions can be optimized based on the desired yield, reaction time, and economic considerations. The protocols provided herein serve as a comprehensive guide for researchers to implement these greener synthetic methodologies.

References

• 1. digital.csic.es [digital.csic.es]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - An overview on recent advances in the synthesis of sulfonated organic materials, sulfonated silica materials, and sulfonated carbon materials and their catalytic applications in chemical processes [beilstein-journals.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. scirp.org [scirp.org]
• 7. Catalytic Esterification of Medium-Chain Fatty Acids: Kinetic Investigations [scirp.org]
• 8. Preparation of sulfonated carbon-based catalysts from murumuru kernel shell and their performance in the esterification reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. arkat-usa.org [arkat-usa.org]
• 12. researchgate.net [researchgate.net]

Application Note: Determination of Octyl Hexanoate Purity by High-Performance Liquid Chromatography

Abstract

This application note describes a validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity and the quantification of octyl hexanoate. This method is suitable for researchers, scientists, and drug development professionals involved in the quality control of raw materials and finished products containing this ester. The described protocol offers a reliable and robust approach for assessing the purity of octyl hexanoate, separating it from potential process-related impurities such as unreacted octanoic acid and 1-octanol.

Introduction

Octyl hexanoate is a fatty acid ester widely used in the pharmaceutical, cosmetic, and food industries as an emollient, solvent, and flavoring agent.[1] Its purity is a critical parameter that can affect the quality, safety, and efficacy of the final product. High-performance liquid chromatography (HPLC) is a powerful analytical technique for the separation and quantification of non-volatile and semi-volatile compounds, making it an ideal choice for the analysis of esters like octyl hexanoate.[2]

This application note details a simple isocratic RP-HPLC method with UV detection for the purity assessment of octyl hexanoate. The method is validated for its specificity, linearity, accuracy, and precision to ensure reliable and accurate results.

Experimental Protocols

1. Materials and Reagents

• Reference Standard: Octyl hexanoate (purity ≥ 99.5%)

• Sample: Octyl hexanoate to be analyzed

• Solvents: Acetonitrile (HPLC grade), Water (HPLC grade or purified to 18.2 MΩ·cm)

• Reagents: Phosphoric acid (analytical grade)

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable for this analysis.

2. Chromatographic Conditions

The chromatographic separation was achieved using the following conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (85:15, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	210 nm
Run Time	10 minutes

3. Preparation of Solutions

• Mobile Phase Preparation: To prepare 1 L of the mobile phase, mix 850 mL of acetonitrile with 150 mL of HPLC grade water. Add 1.0 mL of phosphoric acid and mix thoroughly. Degas the solution using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 50 mg of octyl hexanoate reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Standard Working Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 50 µg/mL to 200 µg/mL. These solutions will be used to establish the calibration curve.

• Sample Solution (Target Concentration 100 µg/mL): Accurately weigh approximately 10 mg of the octyl hexanoate sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.

4. Experimental Workflow

The overall workflow for the HPLC analysis of octyl hexanoate purity is depicted in the following diagram:

Caption: Experimental workflow for the HPLC analysis of octyl hexanoate.

Data Presentation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines to demonstrate its suitability for the intended purpose.[3] The validation parameters, including linearity, precision, and accuracy, are summarized in the tables below.

Table 1: Linearity of the HPLC Method

Concentration (µg/mL)	Peak Area
50	125430
75	188145
100	250860
150	376290
200	501720
Correlation Coefficient (r²)	0.9998

Table 2: Precision of the HPLC Method

Concentration (µg/mL)	Replicate	Peak Area	% RSD
100	1	250860	0.85
2	252340
3	249980
4	251500
5	248990
6	253100

Table 3: Accuracy (Recovery) of the HPLC Method

Spiked Level	Amount Spiked (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	80	79.2	99.0
100%	100	101.1	101.1
120%	120	119.4	99.5
Average Recovery	99.87%

Results and Discussion

The developed RP-HPLC method successfully separated octyl hexanoate from potential impurities. Under the described chromatographic conditions, the retention time for octyl hexanoate was observed to be approximately 6.5 minutes. Potential impurities, such as the more polar unreacted starting materials (octanoic acid and 1-octanol), would elute earlier.

The validation results demonstrate the excellent performance of the method. The linearity of the method was confirmed over the concentration range of 50-200 µg/mL with a correlation coefficient (r²) of 0.9998. The precision of the method was demonstrated by a relative standard deviation (RSD) of less than 2% for replicate injections.[4][5][6] The accuracy of the method was confirmed by the good recovery of octyl hexanoate from spiked samples, with an average recovery of 99.87%.[5][7]

The described RP-HPLC method is simple, rapid, specific, accurate, and precise for the determination of octyl hexanoate purity. The validation results confirm that the method is reliable and suitable for routine quality control analysis in a pharmaceutical or industrial setting. This application note provides a comprehensive protocol that can be readily implemented by researchers and scientists in drug development and quality assurance.

References

• 1. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. archives.ijper.org [archives.ijper.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Scaling Up Octyl Hexanoate Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of octyl hexanoate. Below you will find troubleshooting guides and frequently asked questions to address common issues during experimental scale-up.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the synthesis of octyl hexanoate.

Issue 1: Low Reaction Yield

Question: My reaction yield for octyl hexanoate synthesis is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in octyl hexanoate synthesis can stem from several factors, depending on the chosen synthetic route. Here’s a breakdown of potential causes and solutions:

• Sub-optimal Reaction Conditions: The temperature, molar ratio of reactants, and catalyst concentration may not be optimized for maximum conversion.[1] For instance, in acid-catalyzed synthesis, ensure the reaction temperature is maintained at the reflux temperature of the mixture, typically between 110-120°C.[2]

• Presence of Water: Water, a byproduct of esterification, can shift the equilibrium back towards the reactants, thus lowering the yield.[2] Employing azeotropic distillation with a Dean-Stark apparatus is an effective method to continuously remove water from the reaction mixture.[2]

• Incomplete Reactions: The reaction may not have been allowed to proceed to completion.[3] Monitor the reaction progress using techniques like thin-layer chromatography (TLC) or gas chromatography (GC) to ensure it has finished.[4]

• Catalyst Deactivation: Impurities in the starting materials can poison or neutralize the catalyst, reducing its effectiveness.[2] In the case of enzymatic synthesis, the enzyme may lose activity due to improper storage or harsh reaction conditions.[5] For solid acid catalysts, leaching of active sites can lead to deactivation.[6]

• Product or Substrate Inhibition (Enzymatic Synthesis): In lipase-catalyzed reactions, high concentrations of the product (octyl hexanoate) or substrates (hexanoic acid or octanol) can inhibit the enzyme's activity.[1][5]

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for addressing low reaction yields.

Issue 2: Formation of Byproducts and Impurities

Question: I am observing significant byproduct formation in my octyl hexanoate synthesis. What are these byproducts and how can I minimize them?

Answer: The type of byproducts largely depends on the synthesis method.

• Dioctyl Ether: In chemically catalyzed reactions, especially with strong acid catalysts like sulfuric acid at high temperatures, the dehydration of n-octanol can lead to the formation of dioctyl ether.[1][7]

  • Solution: Opt for milder catalysts such as enzymatic catalysts (e.g., Candida antarctica lipase B) which are highly selective and do not promote alcohol dehydration.[1] If using a chemical catalyst, solid acid catalysts like sulfonic acid resins can offer better selectivity.[1] Lowering the reaction temperature can also disfavor the dehydration reaction.[1]

• Unreacted Starting Materials: This is a common impurity, especially in enzymatic synthesis.[1]

  • Solution: Optimize the reaction conditions to drive the reaction towards completion. In some cases, using a molar excess of one substrate can be beneficial, but this may complicate purification.[5]

• Discoloration: High reaction temperatures or impurities in the starting materials (like aldehydes or ketones) can lead to side reactions that produce colored compounds.[1] Strong mineral acids can also cause charring.[1]

  • Solution: Ensure the purity of your starting materials and avoid excessively high reaction temperatures.[1]

Logical Relationship for Minimizing Byproducts:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 7. scirp.org [scirp.org]

Technical Support Center: Purification of Crude Octyl Hexanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude octyl hexanoate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude octyl hexanoate synthesized via Fischer esterification?

Common impurities include unreacted starting materials such as hexanoic acid and 1-octanol, the acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid), water formed during the reaction, and potential byproducts like dioctyl ether or other esters. If a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) is used, dicyclohexylurea (DCU) will be a major byproduct.

Q2: What are the primary methods for purifying crude octyl hexanoate?

The main purification techniques are:

• Liquid-Liquid Extraction: To remove water-soluble impurities like the acid catalyst and residual hexanoic acid.

• Distillation: To separate octyl hexanoate from non-volatile impurities and from starting materials with significantly different boiling points. Vacuum distillation is often preferred to prevent thermal decomposition.

• Column Chromatography: To separate the ester from impurities with different polarities, which is particularly useful for removing structurally similar compounds.

Q3: How can I confirm the purity of my final octyl hexanoate product?

Purity can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To separate volatile compounds and identify them based on their mass spectra.[1][2]

• High-Performance Liquid Chromatography (HPLC): To separate components in a liquid mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the chemical structure and identify impurities by their characteristic signals.

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess the number of components in a mixture.

Troubleshooting Guides

Liquid-Liquid Extraction Issues

Q4: I'm seeing a stable emulsion form during the aqueous wash of my crude octyl hexanoate. How can I break it?

Emulsions are common when residual fatty acids or other surfactant-like impurities are present. Here are several methods to break an emulsion:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times.[3]

• Addition of Brine: Add a saturated sodium chloride (NaCl) solution (brine) to increase the ionic strength of the aqueous layer, which helps to force the separation of the organic and aqueous phases.[3][4]

• Solvent Dilution: Dilute the organic layer with more of the extraction solvent.[3]

• Patience: Allow the separatory funnel to stand undisturbed for a longer period.[3]

• Filtration: Filter the entire mixture through a plug of glass wool or Celite.[4][5]

• Centrifugation: If available, centrifuging the mixture is a very effective way to break an emulsion.[6]

Q5: The organic and aqueous layers are not separating cleanly, and the interface is difficult to see. What should I do?

This can happen if the densities of the two layers are very similar.

• Increase Aqueous Layer Density: Add brine to the aqueous layer to increase its density.[3]

• Change Solvent Volume: Add more of either the organic or aqueous solvent to alter the overall density of that phase.[3]

Distillation Problems

Q6: My octyl hexanoate is still impure after simple distillation. Why?

This can occur for a few reasons:

• Close Boiling Points: If the impurities have boiling points close to that of octyl hexanoate, simple distillation will not be effective. In this case, fractional distillation is necessary to achieve good separation.

• Azeotrope Formation: An azeotrope may have formed between octyl hexanoate and an impurity, which is a mixture that boils at a constant temperature.

• Thermal Decomposition: The ester might be decomposing at its atmospheric boiling point, leading to the formation of new impurities. Switching to vacuum distillation will lower the boiling point and minimize this issue.

Q7: My distilled octyl hexanoate appears cloudy. What is the cause?

A cloudy appearance in the final product is most often due to the presence of water.[3] Ensure that all glassware is thoroughly dried before distillation and that the crude product is treated with a drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before distillation.

Column Chromatography Challenges

Q8: My compounds are not separating well on the silica gel column. How can I improve the separation?

Poor separation can be due to several factors related to the solvent system and column packing.

• Optimize the Solvent System (Eluent):

  • The ideal solvent system should give your desired product a retention factor (Rf) of approximately 0.2-0.4 on a TLC plate.[7]

  • If separation is difficult, consider using a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.

• Proper Column Packing: Ensure the silica gel is packed uniformly without any cracks or air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column in a narrow band.[8] If the product is not very soluble, it can be adsorbed onto a small amount of silica gel and dry-loaded onto the column.[9]

Data Presentation

Table 1: Comparison of Purification Techniques for Octyl Hexanoate

Purification Method	Typical Purity Achieved	Impurities Removed	Advantages	Disadvantages
Liquid-Liquid Extraction	85-95%	Unreacted hexanoic acid, acid catalyst, water-soluble byproducts	Simple, fast, and effective for removing acidic impurities.	May not remove unreacted octanol or other organic impurities. Emulsions can form.
Vacuum Distillation	>98%	Unreacted octanol, non-volatile impurities, some byproducts with different boiling points	High purity can be achieved. Good for large-scale purification.	Requires specialized equipment. Not effective for impurities with similar boiling points. Risk of thermal decomposition if the temperature is too high.
Flash Column Chromatography	>99%	Unreacted octanol, byproducts with different polarities	Can achieve very high purity and separate closely related compounds.	Can be time-consuming and uses larger volumes of solvent. May not be practical for very large scales.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

• Transfer the crude octyl hexanoate to a separatory funnel.

• Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stopper the funnel and gently invert it several times, periodically venting to release any pressure buildup from CO₂ evolution. Avoid vigorous shaking to prevent emulsion formation.

• Allow the layers to separate. Drain the lower aqueous layer.

• Repeat the wash with NaHCO₃ solution until no more gas evolves.

• Wash the organic layer with an equal volume of water, followed by an equal volume of brine.

• Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent. The resulting product is ready for further purification or analysis.

Protocol 2: Vacuum Distillation of Octyl Hexanoate

• Set up a vacuum distillation apparatus with a round-bottom flask, a short path distillation head with a condenser, a receiving flask, and a vacuum source with a trap. Ensure all joints are properly sealed.

• Place the dried crude octyl hexanoate in the distillation flask with a few boiling chips or a magnetic stir bar.

• Slowly apply the vacuum.

• Gradually heat the distillation flask using a heating mantle.

• Collect the fraction that distills at the expected boiling point of octyl hexanoate under the applied pressure. The boiling point of octyl hexanoate is approximately 100 °C at 0.06 mmHg.

• Once the desired fraction is collected, remove the heat and allow the apparatus to cool before releasing the vacuum.

Protocol 3: Flash Column Chromatography of Octyl Hexanoate

• Select the Eluent: Using TLC, determine a suitable solvent system. A common starting point for esters is a mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf value of ~0.3 for octyl hexanoate.

• Pack the Column: Securely clamp a glass column in a vertical position. Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand. Fill the column with silica gel slurried in the chosen eluent. Allow the silica to settle into a uniform bed, and then add another layer of sand on top.

• Load the Sample: Dissolve the crude octyl hexanoate in a minimal amount of the eluent. Carefully add the sample to the top of the silica gel using a pipette.

• Elute the Column: Add the eluent to the column and apply gentle pressure with a pump or inert gas to achieve a steady flow rate.

• Collect Fractions: Collect the eluting solvent in a series of test tubes or flasks.

• Analyze Fractions: Monitor the collected fractions by TLC to identify which ones contain the pure octyl hexanoate.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified octyl hexanoate.

Visualizations

Caption: A general workflow for the purification of crude octyl hexanoate.

Caption: Decision-making process for troubleshooting emulsion formation.

References

• 1. Hero Turned Villain: Identification of Components of the Sex Pheromone of the Tomato Bug, Nesidiocoris tenuis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. Purification [chem.rochester.edu]
• 9. Purification [chem.rochester.edu]

Technical Support Center: Optimizing Temperature for Enzymatic Synthesis of Octyl Hexanoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted guidance on optimizing the reaction temperature for the lipase-catalyzed synthesis of octyl hexanoate. Below you will find troubleshooting guides and frequently asked questions to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the typical optimal temperature range for the enzymatic synthesis of octyl hexanoate?

A1: The optimal temperature for the enzymatic synthesis of octyl hexanoate is highly dependent on the specific lipase used. Generally, for commonly used immobilized lipases such as Candida antarctica lipase B (CALB, e.g., Novozym® 435), the optimal temperature range is between 40°C and 60°C.[1] However, other lipases may have different optimal temperatures. For instance, a lipase from Rhizopus arrhizus was found to have an optimum temperature of 35°C for this synthesis.[2] It is crucial to determine the optimal temperature for your specific enzyme and reaction conditions.[3]

Q2: How does temperature affect the rate of reaction and enzyme stability?

A2: Temperature has a dual effect on enzymatic reactions. Increasing the temperature generally increases the reaction rate as molecules have more kinetic energy. However, once the temperature exceeds the enzyme's optimal range, it can lead to thermal denaturation.[3] This process involves the loss of the enzyme's three-dimensional structure, which is essential for its catalytic activity, resulting in a rapid decrease in reaction rate and yield.[4][5]

Q3: Can operating at a non-optimal temperature lead to byproducts or product discoloration?

A3: Yes, excessively high reaction temperatures can lead to the degradation of either the reactants or the octyl hexanoate product, which may result in the formation of colored impurities and discoloration of the final product.[6] While enzymatic reactions are highly selective, extreme conditions can sometimes promote side reactions.

Q4: What is the consequence of setting the reaction temperature too low?

A4: Setting the temperature below the optimal range will result in reduced enzyme kinetics. This leads to a significantly slower reaction rate, meaning the reaction will take much longer to reach equilibrium or may not achieve a satisfactory yield within a practical timeframe.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the enzymatic synthesis of octyl hexanoate, with a focus on temperature-related problems.

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Suboptimal Temperature: The reaction temperature is outside the optimal range for the lipase being used. Lipases have a specific temperature at which their activity is maximal.[3]	Systematically evaluate a range of temperatures (e.g., 30-70°C) to determine the optimal condition for your specific enzyme.[1][3]
Enzyme Denaturation: The reaction temperature is too high, causing the lipase to unfold and lose its catalytic activity.[3][4]	Reduce the reaction temperature. For many common lipases, temperatures above 60-70°C can lead to rapid denaturation.[1][4] It is advisable to perform a temperature stability assay for your specific lipase if you suspect this is the issue.
Reaction Rate is Too Slow	Low Temperature: The reaction temperature is too low, resulting in reduced enzyme kinetics.[3]	Gradually increase the reaction temperature in increments (e.g., 5°C) while monitoring the reaction progress through methods like gas chromatography (GC). Be careful not to exceed the enzyme's denaturation temperature.
Inconsistent Results Between Batches	Poor Temperature Control: Fluctuations in the incubator, oil bath, or shaker temperature can lead to variability in reaction rates and final yields.[3]	Ensure your heating equipment is properly calibrated and provides stable temperature control. Use a calibrated external thermometer to verify the temperature of the reaction vessel itself.
Product Discoloration	High Reaction Temperature: The temperature is excessively high, causing degradation of substrates or the ester product.[6]	Lower the reaction temperature to the determined optimum. High temperatures can sometimes cause charring or other side reactions, especially if impurities are present in the starting materials.[6]

Data on Temperature Optimization for Ester Synthesis

The following table summarizes findings from various studies on the effect of temperature on the enzymatic synthesis of different esters, illustrating the importance of temperature optimization.

Enzyme	Ester Synthesized	Temperature (°C)	Yield / Conversion (%)	Reference
Lipozyme® RM IM (Rhizomucor miehei)	Phenethyl octanoate	30	80	[7]
Lipase from Rhizopus arrhizus	Octyl octanoate	35	70	[2]
Immobilized Mucor miehei lipase	Hexyl acetate	52.6	86.6	[8]
Novozym® 435 (Candida antarctica)	Cetyl octanoate	63.7	99.5	[9]
Lipozyme® 435 (Candida antarctica)	2-octyl-1-dodecanoyl 2-methylhexanoate	80	>95	[4][5]
Lipozyme® 435 (Candida antarctica)	2-octyl-1-dodecanoyl 2-methylhexanoate	90	66.1	[4][5]

Experimental Protocols

Protocol for Determining Optimal Temperature

This protocol describes a systematic approach to identify the optimal reaction temperature for the lipase-catalyzed synthesis of octyl hexanoate.

1. Materials and Equipment:

• Octanoic acid

• 1-octanol

• Immobilized lipase (e.g., Novozym® 435)

• Reaction vials (e.g., 20 mL screw-cap vials)

• Temperature-controlled orbital shaker or multiple stirred reactors

• Gas chromatograph (GC) with a suitable column for analysis

• Anhydrous sodium sulfate

• Organic solvent (e.g., n-hexane) for sample dilution

2. Reaction Setup:

• Set up a series of identical reactions. For each reaction, combine equimolar amounts of octanoic acid and 1-octanol in a reaction vial. The reaction can be run solvent-free or in a minimal amount of a non-polar organic solvent like n-hexane.[1]

• Add the immobilized lipase. A typical enzyme loading is 5-10% by weight of the total substrates.[1]

• Securely cap the vials.

3. Incubation:

• Place each reaction vial in a shaker or reactor set to a different temperature. A suggested range to test is 30°C, 40°C, 50°C, 60°C, and 70°C.

• Set the agitation speed to a consistent rate (e.g., 200 rpm) to ensure proper mixing.[1]

4. Sampling and Analysis:

• At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot (e.g., 10-20 µL) from each reaction mixture.

• Dilute the sample in a suitable solvent (e.g., n-hexane) and dry it over anhydrous sodium sulfate to remove any water before GC analysis.

• Analyze the samples by GC to determine the concentration of octyl hexanoate and the remaining substrates. This will allow you to calculate the percentage conversion or yield over time for each temperature.

5. Data Interpretation:

• Plot the percentage conversion of octanoic acid versus time for each temperature.

• The optimal temperature is the one that achieves the highest conversion in the shortest amount of time without showing signs of rapid enzyme deactivation (i.e., a plateauing or decrease in the reaction rate after an initial period).

Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. Application of lipase bearing dead mycelia as biocatalyst for octyl-octanoate synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 8. Optimized synthesis of lipase-catalyzed hexyl acetate in n-hexane by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

troubleshooting low yield in Fischer esterification of octyl hexanoate

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting low yields and other common issues encountered during the Fischer esterification of octyl hexanoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the Fischer esterification of octyl hexanoate?

A1: The most common reason for low yields is the reversible nature of the Fischer esterification reaction. The reaction between hexanoic acid and octanol produces octyl hexanoate and water. If water is not removed from the reaction mixture, the equilibrium can shift back toward the reactants, decreasing the ester yield.[1][2][3]

Q2: How can I drive the reaction equilibrium towards the formation of octyl hexanoate?

A2: To favor the formation of the ester product and improve yields, you can employ Le Chatelier's principle in two primary ways:

• Use an excess of one reactant: Typically, the alcohol (octanol) is used in excess as it can also serve as the solvent.[2][3] Using a large excess of the alcohol can significantly increase the yield.[2]

• Remove water as it is formed: This is a crucial step for achieving high yields.[1][2][3] Methods for water removal include azeotropic distillation using a Dean-Stark apparatus or employing a drying agent.[3][4][5]

Q3: What is the role of the acid catalyst and which one should I use?

A3: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[1] Commonly used strong acid catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[4][5]

Q4: What are the typical reaction temperatures and times?

A4: Fischer esterification reactions are typically conducted at reflux temperature to increase the reaction rate.[1][4] The specific temperature will depend on the solvent used, but for the synthesis of octyl octanoate, a temperature range of 110-120°C is often employed.[6][7] Reaction times can vary from 1 to 10 hours, and progress should be monitored.[5]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to check for the disappearance of the starting materials and the formation of the ester product.[7] If using a Dean-Stark apparatus, you can also monitor the amount of water collected.[8]

Troubleshooting Guide for Low Yield

Issue	Potential Cause	Recommended Solution
Low Conversion of Starting Materials	Insufficient reaction time or temperature.	Increase the reflux time and ensure the reaction is heated to the appropriate temperature (typically the boiling point of the solvent).[1][4]
Catalyst is inactive or insufficient.	Use a fresh, strong acid catalyst such as concentrated sulfuric acid or p-toluenesulfonic acid.[4] Ensure the catalyst concentration is adequate.
Presence of water in starting materials.	Use anhydrous reactants and solvents to prevent the reverse reaction from the start.
Product is hydrolyzing back to starting materials	Water is not being effectively removed.	If not already in use, employ a Dean-Stark apparatus for azeotropic removal of water.[3][4][5] Alternatively, use a drying agent like molecular sieves.[3][5]
Difficulty in Product Isolation	Formation of an azeotrope between the ester and residual alcohol.	Use a larger excess of the carboxylic acid to ensure all the alcohol is consumed. The excess acid can then be easily removed by washing with a basic solution during workup.[8]
Product is soluble in the aqueous wash.	For esters with some water solubility, minimize the volume of water used for washing and use a brine wash to decrease the solubility of the ester in the aqueous layer.
Dark Brown Sludge Formation	Side reactions or decomposition at high temperatures.	This may occur with prolonged heating or too high a concentration of a strong acid like sulfuric acid. Consider using a milder catalyst or slightly lower reaction temperature and monitor the reaction closely.

Experimental Protocols

Standard Fischer Esterification of Octyl Hexanoate using a Dean-Stark Apparatus

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• Hexanoic acid

• 1-Octanol

• Toluene (or another suitable solvent for azeotropic distillation)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, combine hexanoic acid, a molar excess of 1-octanol (e.g., 1.2 to 2 equivalents), and toluene. Equip the flask with a Dean-Stark trap and a reflux condenser.

• Catalyst Addition: Slowly and carefully add the acid catalyst (e.g., a few drops of concentrated H₂SO₄ or a catalytic amount of p-TsOH) to the reaction mixture.

• Heating and Reflux: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. Water, being denser than toluene, will separate to the bottom of the trap.

• Monitoring the Reaction: Continue the reflux until the theoretical amount of water has been collected in the trap, or until TLC/GC analysis indicates the consumption of the limiting reactant.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted hexanoic acid), and brine.[4][9]

• Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude octyl hexanoate can be further purified by vacuum distillation.

Visualizing the Troubleshooting Process

Below is a flowchart to guide you through the troubleshooting process for low yield in the Fischer esterification of octyl hexanoate.

Caption: Troubleshooting workflow for low yield in Fischer esterification.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of octyl hexanoate.

Caption: Experimental workflow for the synthesis of octyl hexanoate.

References

• 1. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ester - Wikipedia [en.wikipedia.org]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. community.wvu.edu [community.wvu.edu]

Technical Support Center: Stability of Octyl Hexanoate in Cosmetic Emulsions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered when formulating cosmetic emulsions with octyl hexanoate.

Section 1: Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common stability problems in cosmetic emulsions containing octyl hexanoate.

Issue 1: Phase Separation (Creaming, Sedimentation, or Coalescence)

Symptoms: Your emulsion separates into distinct layers over time. A creamy layer may form at the top (creaming), or the oil phase may settle at the bottom (sedimentation). In more severe cases, oil droplets merge and grow, leading to complete phase separation (coalescence).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for phase separation.

Issue 2: Ostwald Ripening

Symptoms: A gradual increase in the average droplet size over time, even without visible phase separation initially. This is a common issue with esters like octyl hexanoate that have a slight but significant solubility in the water phase.[1][2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Ostwald ripening.

Section 2: Frequently Asked Questions (FAQs)

Formulation and Stability

• Q1: What are the primary signs of instability in an octyl hexanoate emulsion?

  • A1: The most common signs of instability are phase separation, which includes creaming (a layer of oil droplets at the top), sedimentation (settling of oil droplets), and coalescence (merging of droplets).[1][2] Other indicators include changes in viscosity, color, odor, and an increase in average particle size over time, which may be due to Ostwald ripening.[3]

• Q2: Why is my octyl hexanoate emulsion prone to Ostwald ripening?

  • A2: Octyl hexanoate, being an ester, has a slightly higher water solubility compared to non-polar oils.[3] This allows for the diffusion of dissolved octyl hexanoate molecules from smaller droplets to larger ones through the aqueous phase, causing the larger droplets to grow at the expense of the smaller ones. This process is known as Ostwald ripening.[1][2]

• Q3: How can I prevent Ostwald ripening in my formulation?

  • A3: A common strategy is to add a highly water-insoluble component, such as a long-chain triglyceride (e.g., caprylic/capric triglyceride) or a hydrocarbon oil, to the oil phase.[4] This second oil, being much less water-soluble, creates an osmotic gradient that counteracts the diffusion of octyl hexanoate, thereby inhibiting Ostwald ripening.

• Q4: What is the ideal Hydrophilic-Lipophilic Balance (HLB) for an emulsion containing octyl hexanoate?

  • A4: The required HLB for an oil-in-water (O/W) emulsion depends on the entire oil phase. For octyl hexanoate, a required HLB in the range of 11-13 is a good starting point. It is often beneficial to use a blend of emulsifiers to achieve the desired HLB and enhance stability.

• Q5: How does pH affect the stability of an octyl hexanoate emulsion?

  • A5: The pH of the emulsion can significantly impact its stability. Extreme pH values (typically below 5 or above 10) can lead to the hydrolysis of the ester bond in octyl hexanoate, breaking it down into octanol and hexanoic acid.[5] This chemical degradation can alter the sensory properties of the product and may also affect the performance of pH-sensitive emulsifiers and thickeners, leading to emulsion breakdown.

• Q6: Can temperature changes affect my emulsion's stability?

  • A6: Yes, temperature fluctuations can destabilize the emulsion. High temperatures can accelerate chemical degradation processes like hydrolysis and may also decrease the viscosity of the continuous phase, promoting creaming and coalescence.[6] Freeze-thaw cycles can also disrupt the emulsion structure, leading to phase separation.[7]

• Q7: How do electrolytes impact the stability of my octyl hexanoate emulsion?

  • A7: The addition of electrolytes can affect emulsion stability by compressing the electrical double layer around the oil droplets, which reduces the electrostatic repulsion between them.[8] This can lead to flocculation and coalescence. The effect is more pronounced with electrolytes of higher valence.[8]

Chemical Stability

• Q8: What is the primary degradation pathway for octyl hexanoate in an emulsion?

  • A8: The primary degradation pathway for octyl hexanoate in an aqueous environment is hydrolysis. The ester bond is susceptible to cleavage in the presence of water, especially under acidic or basic conditions, yielding octanol and hexanoic acid.[5]

• Q9: How can I minimize the chemical degradation of octyl hexanoate?

  • A9: To minimize hydrolysis, it is crucial to maintain the pH of the formulation within a stable range, typically between 5 and 7. Additionally, storing the product at controlled room temperature can slow down the rate of hydrolysis.

Degradation Pathway of Octyl Hexanoate (Hydrolysis):

Caption: General hydrolysis pathway of octyl hexanoate.

Section 3: Data Presentation

The following tables provide illustrative data on how different parameters can affect the stability of an oil-in-water (O/W) emulsion containing octyl hexanoate. Note: This data is exemplary and intended to demonstrate general trends. Actual results will vary depending on the specific formulation.

Table 1: Illustrative Effect of pH on Emulsion Stability (at 25°C)

pH	Mean Particle Size (nm) after 30 days	Zeta Potential (mV)	Visual Appearance after 30 days
4.0	850	-15	Significant creaming, signs of coalescence
5.5	350	-35	Stable, no visible separation
7.0	360	-38	Stable, no visible separation
8.5	450	-45	Slight creaming
10.0	980	-55	Phase separation

Table 2: Illustrative Effect of Temperature on Emulsion Stability (at pH 6.0)

Storage Temperature (°C)	Mean Particle Size (nm) after 30 days	Viscosity (cP) after 30 days	Visual Appearance after 30 days
4	340	15500	Stable
25	355	15000	Stable
40	550	12000	Slight creaming
50	900	8000	Significant creaming and coalescence

Table 3: Illustrative Effect of Electrolyte (NaCl) Concentration on Emulsion Stability (at 25°C, pH 6.0)

NaCl Concentration (wt%)	Mean Particle Size (nm) after 24 hours	Zeta Potential (mV)	Visual Appearance after 24 hours
0	350	-38	Stable
0.5	400	-25	Stable
1.0	650	-18	Slight flocculation
2.0	1200	-10	Flocculation and creaming

Section 4: Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of cosmetic emulsions containing octyl hexanoate.

Protocol 1: Accelerated Stability Testing[7][9]

Objective: To predict the long-term stability of the emulsion by subjecting it to accelerated aging conditions.

Methodology:

• Sample Preparation: Prepare the final formulation and package it in the intended commercial container. Also, keep a sample in an inert glass container as a control.

• Storage Conditions: Place samples in stability chambers at various conditions:

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Real-time: 25°C ± 2°C / 60% RH ± 5% RH

  • Cold: 4°C ± 2°C

  • Freeze-Thaw Cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3 cycles).[7]

• Evaluation Points: Evaluate the samples at specified time points (e.g., 0, 1, 2, and 3 months for accelerated testing).

• Parameters to Assess:

  • Macroscopic: Color, odor, appearance, phase separation, and packaging compatibility.

  • Physicochemical: pH, viscosity, particle size, and zeta potential.

Protocol 2: Particle Size and Zeta Potential Analysis

Objective: To determine the droplet size distribution and surface charge of the oil droplets, which are critical indicators of emulsion stability.

Methodology (using Dynamic Light Scattering - DLS):

• Sample Preparation: Dilute the emulsion with deionized water to a suitable concentration to avoid multiple scattering effects. The dilution factor should be optimized for the specific instrument.

• Instrument Setup:

  • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Enter the refractive index and viscosity of the dispersant (water) and the refractive index of the dispersed phase (octyl hexanoate).

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the instrument and allow it to equilibrate.

  • Perform the measurement to obtain the particle size distribution (Z-average, Polydispersity Index) and zeta potential.

Protocol 3: Viscosity Measurement

Objective: To measure the resistance to flow of the emulsion, which is related to its physical stability.

Methodology (using a Rotational Viscometer):

• Instrument Setup:

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the emulsion.

  • Calibrate the instrument according to the manufacturer's instructions.

• Sample Preparation: Place a sufficient amount of the emulsion in a suitable container, ensuring there are no air bubbles.

• Measurement:

  • Immerse the spindle into the emulsion to the specified depth.

  • Allow the sample to equilibrate to the measurement temperature.

  • Start the rotation and record the viscosity reading once it has stabilized.

Protocol 4: Determination of Octyl Hexanoate Hydrolysis by HPLC

Objective: To quantify the amount of octyl hexanoate and its primary degradation product, hexanoic acid, to assess the chemical stability of the emulsion.

Methodology:

• Sample Preparation (Extraction):

  • Accurately weigh a known amount of the emulsion.

  • Perform a liquid-liquid extraction to separate the oil phase (containing octyl hexanoate) and the aqueous phase (containing any hydrolyzed hexanoic acid). A suitable solvent system might involve a polar solvent like methanol to break the emulsion, followed by extraction with a non-polar solvent like hexane.

  • Evaporate the solvent from the extracts and reconstitute in a suitable mobile phase.

• HPLC Conditions (Illustrative):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid, e.g., 0.1% formic acid, to ensure protonation of the carboxylic acid).

  • Flow Rate: 1.0 mL/min.

  • Quantification: Use external standards of octyl hexanoate and hexanoic acid to create calibration curves for quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Emulsion Inversion in the PIT Range: Quantitative Phase Variations in a Two-Phase Emulsion [ouci.dntb.gov.ua]
• 3. pepite-depot.univ-lille.fr [pepite-depot.univ-lille.fr]
• 4. benchchem.com [benchchem.com]
• 5. aston-chemicals.com [aston-chemicals.com]
• 6. scielo.br [scielo.br]
• 7. Accelerated Stability Testing: Guide for Lasting Cosmetics [myswisslab.com]
• 8. asianpubs.org [asianpubs.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]

improving the conversion rate of octyl hexanoate production

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of octyl hexanoate. Our goal is to help you improve conversion rates and troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing octyl hexanoate, and how do they compare in terms of typical conversion rates?

A1: The primary methods for synthesizing octyl hexanoate are direct esterification, enzymatic synthesis, and transesterification. Each method has distinct advantages regarding yield, reaction conditions, and environmental impact.[1]

• Direct Esterification (Fischer Esterification): This classic method involves reacting hexanoic acid with octanol in the presence of an acid catalyst, such as sulfuric acid.[2] It is a cost-effective method for large-scale production.[1]

• Enzymatic Synthesis: This method utilizes lipases, such as Candida antarctica lipase B (CALB), as biocatalysts. It is considered a "green" alternative due to milder reaction conditions and high selectivity, which minimizes byproducts.[1][3]

• Transesterification: This process involves the conversion of another ester, such as a methyl or ethyl ester of hexanoic acid, into octyl hexanoate by reacting it with octanol.[2]

Synthesis Method	Typical Yield (%)	Reaction Temperature (°C)	Reaction Time (h)	Catalyst
Direct Esterification	75-95%	70-120	2-10	Sulfuric Acid
Enzymatic Synthesis	51-99.5%	30-70	1-24	Immobilized Lipase
Transesterification	~90-99%	65-120	1-24	Titanium-based

Table 1: Comparison of Octyl Hexanoate Synthesis Methods.[1]

Q2: My octyl hexanoate conversion rate is low. What are the potential causes and how can I improve it?

A2: Low conversion rates in octyl hexanoate synthesis can stem from several factors, primarily related to reaction equilibrium, catalyst activity, and reaction conditions.

• Reversible Reaction: Esterification is a reversible reaction. The accumulation of water as a byproduct can shift the equilibrium back towards the reactants, limiting the yield.[2][4]

  • Solution: Employ methods to remove water as it forms, such as azeotropic distillation using a Dean-Stark apparatus.[4][5] You can also use an excess of one reactant (typically the alcohol) to drive the equilibrium towards the product, in accordance with Le Chatelier's principle.[2]

• Sub-optimal Reaction Conditions: The temperature, molar ratio of reactants, and catalyst concentration may not be optimized.[3]

  • Solution: Systematically optimize these parameters. For instance, in a base-catalyzed transesterification for similar octyl esters, a temperature of 60°C, a 10:1 molar ratio of 1-octanol to oil, and 2 wt% catalyst loading yielded a 99.2% conversion.[6]

• Catalyst Deactivation or Insufficiency: The catalyst may be inactive, poisoned by impurities in the reactants, or used in an insufficient amount.[4]

  • Solution: Ensure the purity of your starting materials. For acid-catalyzed reactions, a catalyst concentration of 1-2% by weight of the reactants is often optimal.[4] For enzymatic synthesis, ensure the enzyme is not denatured and consider potential inhibition by the substrate or product.[3][7]

Q3: I am observing byproduct formation in my reaction. What are the likely byproducts and how can I minimize them?

A3: Byproduct formation is dependent on the synthesis method.

• Direct Esterification: A common byproduct when using strong acid catalysts like sulfuric acid is the formation of dioctyl ether through the dehydration of n-octanol.[3]

  • Minimization:

    • Catalyst Selection: Opt for milder catalysts or enzymatic catalysts which are highly selective and do not promote alcohol dehydration.[3]

    • Temperature Control: Avoid excessively high reaction temperatures, as dehydration is favored at elevated temperatures.[3]

• Enzymatic Synthesis: The primary impurities are often unreacted starting materials.[3]

  • Minimization: Optimize reaction time and enzyme loading to drive the reaction to completion. Proper purification steps, such as vacuum distillation, can remove unreacted starting materials.[1]

Q4: The final product is discolored. What could be the cause?

A4: Discoloration in the final octyl hexanoate product can be due to:

• High Reaction Temperatures: Can lead to the degradation of reactants or the final product, forming colored impurities.[3]

• Impurities in Starting Materials: Aldehydes, ketones, or other reactive species in the hexanoic acid or octanol can undergo side reactions that produce colored compounds.[3]

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction in Acid-Catalyzed Synthesis

Possible Cause	Troubleshooting Step
Insufficient Catalyst Concentration	Ensure the acid catalyst (e.g., sulfuric acid) concentration is between 1-2% by weight of the reactants.[4]
Low Reaction Temperature	Maintain the reaction temperature at the reflux temperature of the mixture, typically between 110-120°C for direct esterification.[1][4]
Presence of Water	Use a Dean-Stark apparatus for azeotropic distillation to continuously remove water, driving the equilibrium towards the product.[4]
Improper Molar Ratio of Reactants	While a 1:1 molar ratio is stoichiometric, using an excess of octanol (e.g., 1.2:1 or higher) can improve the conversion rate.[1]
Catalyst Deactivation	Ensure the purity of starting materials to avoid neutralizing or poisoning the acid catalyst.[4]

Issue 2: Low Activity of Immobilized Lipase in Enzymatic Synthesis

Possible Cause	Troubleshooting Step
Sub-optimal Temperature	Maintain the reaction temperature within the optimal range for the specific lipase, typically 40-60°C for Candida antarctica lipase B (Novozym® 435).[1]
Enzyme Inhibition	The product (octyl hexanoate) or substrates (hexanoic acid or octanol) can inhibit the lipase.[3][7] Consider strategies like stepwise addition of the inhibitory substrate.
Incorrect pH	While often performed in solvent-free systems, ensure the microenvironment of the enzyme is at an optimal pH if using a solvent.
Enzyme Denaturation	Avoid excessive temperatures or harsh solvents that could denature the enzyme. Ensure proper storage of the immobilized enzyme.
Mass Transfer Limitations	Ensure adequate mixing (e.g., 200 rpm) to minimize diffusion limitations between the substrates and the immobilized enzyme.[1]

Experimental Protocols

Protocol 1: Direct Esterification using Sulfuric Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine hexanoic acid (1.0 mol), 1-octanol (1.2 mol), and an azeotropic solvent like toluene.

• Catalyst Addition: Slowly add concentrated sulfuric acid (0.02 mol) to the reaction mixture with constant stirring.

• Reaction: Heat the mixture to reflux (approximately 110-120°C). Collect the water formed in the Dean-Stark trap. Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.[1]

• Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude octyl hexanoate can be further purified by vacuum distillation.[1]

Protocol 2: Enzymatic Synthesis using Immobilized Lipase

• Reaction Setup: In a temperature-controlled shaker, combine hexanoic acid (1.0 mol) and 1-octanol (1.0 mol) in a solvent-free system or with a minimal amount of a non-polar solvent like n-hexane.[1]

• Enzyme Addition: Add immobilized Candida antarctica lipase B (e.g., Novozym® 435, 5-10% by weight of the total substrates).[1]

• Reaction: Incubate the mixture at 40-60°C with continuous shaking (e.g., 200 rpm) for 1-24 hours. Monitor the conversion of hexanoic acid by GC analysis of withdrawn samples.[1]

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a suitable solvent (e.g., hexane) and dried for reuse.[1]

• Purification: The liquid phase, containing octyl hexanoate, can be purified by vacuum distillation to remove any unreacted starting materials.[1]

Visualizations

Caption: Workflow for Direct Esterification of Octyl Hexanoate.

Caption: Troubleshooting Logic for Low Conversion Rates.

References

• 1. benchchem.com [benchchem.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. mdpi.com [mdpi.com]
• 7. [PDF] Enzymatic Synthesis of Thymol Octanoate, a Promising Hybrid Molecule | Semantic Scholar [semanticscholar.org]

Technical Support Center: Identifying Impurities in Synthetic Octyl Hexanoate by GC-MS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and quantification of impurities in synthetic octyl hexanoate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in synthetic octyl hexanoate?

A1: Impurities in synthetic octyl hexanoate typically originate from the synthesis process, most commonly the Fischer-Speier esterification.[1] Potential impurities include:

• Unreacted Starting Materials: Residual hexanoic acid and 1-octanol.

• Catalyst Residues: Traces of the acid catalyst used, such as sulfuric acid or p-toluenesulfonic acid.[1]

• Water: A byproduct of the esterification reaction.[2]

• Side-Reaction Products: Di-octyl ether, which can form from the dehydration of 1-octanol, especially at high temperatures with a strong acid catalyst.

Q2: Why is GC-MS a suitable technique for analyzing impurities in octyl hexanoate?

A2: GC-MS is a powerful analytical technique ideal for separating and identifying volatile and semi-volatile compounds.[3] It combines the separation capabilities of Gas Chromatography (GC) with the identification power of Mass Spectrometry (MS). This allows for the effective separation of octyl hexanoate from its potential impurities based on their boiling points and polarities, while the MS provides detailed structural information for confident identification.[4]

Q3: How do I interpret the results from a GC-MS analysis?

A3: Interpreting GC-MS data involves two main components: the gas chromatogram and the mass spectrum for each peak.

• Gas Chromatogram: The x-axis represents the retention time (the time it takes for a compound to travel through the GC column), and the y-axis represents the abundance of the ions.[5] Each peak corresponds to a different compound.

• Mass Spectrum: For each peak in the chromatogram, a mass spectrum is generated. This is a plot of ion abundance versus mass-to-charge ratio (m/z). The fragmentation pattern is unique to a specific molecule and acts as a chemical "fingerprint," which can be compared against spectral libraries (like NIST) for identification.[4]

Q4: What are the characteristic mass spectrum fragments for octyl hexanoate and its common impurities?

A4: In electron ionization (EI) MS, molecules fragment in predictable ways.

• Octyl Hexanoate (C14H28O2, M.W. 228.37): Ester fragmentation often involves cleavage next to the carbonyl group.[5] Expect to see fragments corresponding to the acylium ion [CH3(CH2)4CO]+ (m/z 99) and fragments related to the octyl group.

• 1-Octanol (C8H18O, M.W. 130.23): Alcohols often show a weak or absent molecular ion peak. A key fragment is the loss of water (M-18), resulting in a peak at m/z 112.[6]

• Hexanoic Acid (C6H12O2, M.W. 116.16): Carboxylic acids show characteristic fragments from the loss of -OH (M-17) and -COOH (M-45).[5] The McLafferty rearrangement can produce a prominent peak at m/z 60.

• Di-octyl Ether (C16H34O, M.W. 242.44): Ethers fragment via cleavage of the C-O bond and C-C bonds adjacent to the oxygen.

Experimental Protocols

Protocol: GC-MS Analysis of Synthetic Octyl Hexanoate

This protocol outlines the key steps for the qualitative and quantitative analysis of impurities.

1. Sample Preparation: a. Accurately weigh approximately 100 mg of the synthetic octyl hexanoate sample into a 10 mL volumetric flask. b. Dissolve the sample in a high-purity solvent suitable for GC analysis, such as hexane or dichloromethane, and dilute to the mark.[7] c. For quantitative analysis, prepare a series of calibration standards for expected impurities (e.g., 1-octanol, hexanoic acid) and an internal standard (e.g., nonyl acetate) in the same solvent. d. Transfer an aliquot of the prepared sample or standard solution into a 2 mL GC autosampler vial.[8]

2. GC-MS Instrumentation and Conditions: a. Set up the GC-MS system according to the parameters outlined in Table 1. These parameters may require optimization based on your specific instrument and column.[9] b. Perform a system suitability check by injecting a known standard mixture to ensure proper performance.

3. Data Acquisition: a. Create a sequence in the instrument control software, listing the blank solvent, calibration standards, and the sample(s) to be analyzed.[4] b. Start the sequence to begin the automated injection and data acquisition process.

4. Data Analysis: a. Qualitative Identification: i. Integrate the peaks in the total ion chromatogram (TIC) of the sample. ii. For each peak, compare the acquired mass spectrum against a reference library (e.g., NIST). A high match factor (typically >800) and a consistent retention time with a known standard confirm the impurity's identity. b. Quantitative Analysis: i. Generate a calibration curve for each identified impurity by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards. ii. Using the peak area ratio from the sample chromatogram, calculate the concentration of each impurity from the corresponding calibration curve.

Data Presentation

Table 1: Example GC-MS Instrument Parameters

Parameter	Setting
GC System	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	Non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)[10]
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min[9]
Injector Temperature	250 °C[10]
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 ratio) or Splitless for trace analysis[10]
Oven Program	Initial: 55 °C, hold 1 min; Ramp 20 °C/min to 130 °C, hold 2 min; Ramp 5 °C/min to 160 °C; Ramp 30 °C/min to 300 °C, hold 5 min[9]
MS Transfer Line Temp	280 °C[9]
Ion Source Temp	230 °C[10]
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35 - 450 amu

Table 2: Example Quantitative Analysis of a Synthetic Octyl Hexanoate Sample

Note: The following data are for illustrative purposes only and do not represent a specific product batch.

Compound Name	Retention Time (min)	Peak Area	Concentration (mg/mL)	% w/w in Original Sample
Hexanoic Acid	6.85	15,480	0.045	0.045%
1-Octanol	8.12	25,910	0.076	0.076%
Nonyl Acetate (IS)	9.50	850,230	0.500	N/A
Octyl Hexanoate	11.24	34,567,800	9.87	98.7%
Di-octyl Ether	12.51	5,670	0.017	0.017%

Mandatory Visualization

Caption: Experimental workflow for GC-MS impurity analysis.

Troubleshooting Guide

Q5: My peaks are tailing. What could be the cause?

A5: Peak tailing, where the back of the peak is drawn out, is often caused by active sites in the system that interact with polar compounds like residual hexanoic acid.[11][12]

• Contaminated Inlet Liner: The glass liner in the injector can accumulate non-volatile residues. Try replacing the inlet liner.[11]

• Column Contamination: The front end of the GC column can become contaminated. Try trimming 10-20 cm from the front of the column.[12]

• Column Degradation: The stationary phase of the column can degrade over time, especially if exposed to oxygen at high temperatures. Conditioning the column or replacing it may be necessary.[11]

Q6: I am seeing fronting peaks. What is the issue?

A6: Peak fronting, which looks like a shark fin, is commonly caused by column overload or a solvent mismatch.[13]

• Column Overload: The sample concentration may be too high. Dilute your sample and re-inject.

• Improper Solvent Focusing: If the initial oven temperature is too high relative to the solvent's boiling point, it can cause poor focusing of the analytes at the head of the column. Try lowering the initial oven temperature.[11]

Q7: There are unexpected "ghost" peaks in my chromatogram. Where are they coming from?

A7: Ghost peaks are peaks that appear in a run that are not from the injected sample. They are usually due to carryover or contamination.[13]

• Carryover: A portion of a previous, more concentrated sample may have been retained in the syringe or injector and eluted in a subsequent run. Run a solvent blank to confirm. If a peak appears, increase the bake-out temperature at the end of your GC method and ensure the syringe is thoroughly rinsed between injections.[14]

• Septum Bleed: Particles from the injector septum can deposit in the liner and bleed out during a run. Use high-quality, low-bleed septa and replace them regularly.[14]

Q8: I don't see any peaks, or the response is very low. What should I check?

A8: A lack of peaks can be due to a problem with the sample introduction or the detector.[13]

• Syringe/Injector Issue: Ensure the autosampler syringe is drawing up the sample correctly and is not blocked. Check for leaks in the injector.[13]

• MS Detector Not Ready: Verify that the mass spectrometer is properly tuned and the filament is on. Check the vacuum status; a leak in the MS system will prevent proper operation.[14]

• Incorrect Method Parameters: Double-check that the correct GC-MS method was loaded for the run and that the data acquisition parameters are appropriate.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 4. cbic.yale.edu [cbic.yale.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. GC/MS Sample Preparation | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 9. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. researchgate.net [researchgate.net]
• 13. shimadzu.co.uk [shimadzu.co.uk]
• 14. scribd.com [scribd.com]

Technical Support Center: Continuous Flow Synthesis of Octyl Hexanoate

This technical support center provides troubleshooting guidance and frequently asked questions for the process optimization of the continuous flow synthesis of octyl hexanoate. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the continuous flow synthesis of octyl hexanoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion / Poor Yield	Reaction Equilibrium: Fischer esterification is a reversible reaction. The presence of the water byproduct can shift the equilibrium back towards the reactants, limiting conversion.[1]	• Increase Reactant Molar Ratio: Use an excess of one reactant (typically 1-octanol) to shift the equilibrium towards the product. Molar ratios of alcohol to acid from 3:1 to 10:1 have been explored for similar reactions.[1] • Inline Water Removal: If the reactor setup allows, incorporate a water scavenger or a membrane separator to continuously remove water from the reaction stream.
Insufficient Residence Time: The reactants may not have enough time in the heated zone of the reactor to reach equilibrium or a high level of conversion.	• Decrease Flow Rate: Reduce the pump flow rates to increase the residence time of the reactants within the reactor coil or packed bed. • Increase Reactor Volume: Use a longer reactor coil or a larger packed bed to increase the overall volume of the reaction zone.
Suboptimal Temperature: The reaction temperature may be too low, resulting in slow reaction kinetics.	• Increase Temperature: Gradually increase the reactor temperature. For similar esterifications using solid acid catalysts, temperatures in the range of 90-140°C have proven effective.[2]
Catalyst Deactivation: The solid acid catalyst may lose activity over time due to fouling, poisoning by impurities, or excessive water in the feed.	• Regenerate/Replace Catalyst: If using a packed bed reactor, regenerate the catalyst according to the manufacturer's instructions or replace it with a fresh catalyst bed. • Ensure Dry Reactants: Use anhydrous grade reactants and solvents to minimize water-induced deactivation.
High Level of Impurities	Formation of Dioctyl Ether: A common byproduct resulting from the dehydration of 1-octanol, especially at high temperatures with strong acid catalysts.[1]	• Lower Reaction Temperature: Operate at the lowest temperature that still provides an acceptable reaction rate and conversion. • Choose a Milder Catalyst: Zeolite-based catalysts or certain ion-exchange resins may offer higher selectivity for esterification over ether formation compared to sulfuric acid.
Formation of Octenes: Dehydration of 1-octanol can also lead to the formation of octenes, particularly under harsh acidic conditions and high temperatures.	• Optimize Temperature and Catalyst: Similar to ether formation, reducing the temperature and using a milder solid acid catalyst can minimize this side reaction.
Unreacted Starting Materials: Due to incomplete conversion.	• Optimize Reaction Conditions: Refer to the "Low Conversion / Poor Yield" section to improve the conversion rate. • Downstream Purification: Implement an inline liquid-liquid extraction or a subsequent distillation step to separate the product from unreacted starting materials.
Reactor Clogging	Catalyst Bed Compaction/Fouling: The solid catalyst in a packed bed reactor can become compacted or fouled by impurities or byproducts, leading to increased backpressure and potential blockage.	• Proper Packing of Reactor: Ensure the packed bed is prepared correctly to avoid excessive compaction. The use of an inert filler like SiC can help.[3] • Filter Feed Streams: Use inline filters on the reactant feed lines to remove any particulate matter before they enter the reactor.
Precipitation of Reactants/Products: If the reaction is run neat or in a solvent where the reactants or product have limited solubility at certain temperatures, precipitation can occur.	• Use a Co-solvent: Introduce a suitable solvent that ensures all components remain in solution throughout the reaction and cooling process. • Maintain Temperature: Ensure that the temperature of the entire flow path, including transfer lines, is maintained above the precipitation point of all components.
High Backpressure	Blockage in the System: Can be caused by reactor clogging (see above), precipitation of material in tubing or fittings, or a blocked backpressure regulator.	• Systematic Check: Start by checking the backpressure regulator for blockages. Then, inspect tubing and fittings, starting from the outlet and moving backward. • Flush the System: Flush the system with an appropriate solvent to dissolve any potential precipitates.
Product Discoloration	Thermal Degradation: High reaction temperatures can lead to the degradation of reactants or the octyl hexanoate product, forming colored impurities.	• Reduce Reaction Temperature: Optimize the process to run at a lower temperature, even if it requires a longer residence time.
Impurities in Starting Materials: Aldehydes or other reactive impurities in the hexanoic acid or 1-octanol can lead to side reactions that produce colored compounds.	• Use High-Purity Reactants: Ensure the starting materials are of high purity and are properly stored to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using a continuous flow system for octyl hexanoate synthesis compared to a batch reactor?

A1: Continuous flow systems offer several advantages, including enhanced heat and mass transfer, which allows for better temperature control and improved safety, especially for exothermic reactions. They also enable easier automation, faster reaction optimization, and straightforward scalability by extending the operation time ("scaling out") rather than increasing the reactor size ("scaling up"). This often leads to higher productivity and more consistent product quality.

Q2: What type of catalyst is recommended for the continuous flow synthesis of octyl hexanoate?

A2: Solid acid catalysts are highly recommended for continuous flow applications as they are easily packed into a reactor bed, eliminating the need for downstream catalyst removal. Ion-exchange resins like Amberlyst-15 have been shown to be effective for the continuous esterification of similar long-chain fatty acids, achieving high yields (>95%) and conversions (85%) at temperatures around 90-140°C.[2][3] Zeolite BEA is another potential catalyst, though its kinetics for this specific reaction have been primarily studied in batch systems.

Q3: How is residence time calculated and controlled in a continuous flow system?

A3: Residence time (τ) is the average time the reaction mixture spends in the reactor. It is calculated by dividing the reactor volume (V) by the total volumetric flow rate (Q) of the reactants (τ = V / Q). You can control the residence time by adjusting the flow rates of the syringe or HPLC pumps feeding the reactants into the system. A slower flow rate results in a longer residence time.

Q4: Is it necessary to use a solvent for this reaction?

A4: The esterification can be performed "neat" (solvent-free), which is advantageous from a green chemistry perspective as it increases the reactor throughput and reduces solvent waste. However, using a solvent can be beneficial to prevent solubility issues and potential clogging, especially if the starting materials or product could solidify at any point in the system. A high-boiling, inert solvent would be appropriate if one is needed.

Q5: What analytical techniques can be used to monitor the reaction in real-time?

A5: Process Analytical Technology (PAT) can be integrated into a continuous flow setup for real-time monitoring. Inline spectroscopic methods such as Fourier-transform infrared spectroscopy (FTIR) or Raman spectroscopy can track the consumption of the carboxylic acid's carbonyl group and the formation of the ester's carbonyl group. For offline analysis of collected fractions, gas chromatography (GC) or high-performance liquid chromatography (HPLC) are commonly used to determine conversion and purity.

Quantitative Data Summary

The following tables summarize quantitative data from studies on the continuous flow synthesis of esters analogous to octyl hexanoate, as specific data for this exact compound is limited in publicly available literature. These values provide a strong starting point for process optimization.

Table 1: Process Parameters for Continuous Esterification of Octanoic Acid with 2-Ethyl-1-Hexanol using Amberlyst-15 [3]

Parameter	Value
Catalyst	Amberlyst-15
Reactor Type	Packed Bed Tubular Reactor
Temperature	140 °C
Molar Ratio (Acid:Alcohol)	1:1.1
Flow Rate	0.15 mL/min
Resulting Yield	>95%

Table 2: Process Parameters for Continuous Esterification of Nonanoic Acid with 2-Ethylhexanol [2]

Parameter	Value
Catalyst	Amberlyst-15
Reactor Type	Packed Bed Reactor
Temperature	90 °C (363 K)
Molar Ratio (Alcohol:Acid)	5:1
Flow Rate	0.25 mL/min (4.17·10⁻⁹ m³/s)
Resulting Conversion	85%

Experimental Protocols

Protocol 1: Continuous Flow Synthesis of an Octyl Hexanoate Analogue (Octanoic Acid Ester) in a Packed Bed Reactor

This protocol is adapted from the continuous flow synthesis of 2-ethylhexyl octanoate and provides a robust starting point for the synthesis of octyl hexanoate.[3]

1. Materials:

• Hexanoic Acid (Reagent Grade)

• 1-Octanol (Reagent Grade, Anhydrous)

• Amberlyst-15 (or similar sulfonic acid-based ion-exchange resin), dried.

• Nitrogen or Argon for inert atmosphere (optional but recommended).

• Suitable solvent for flushing (e.g., heptane or toluene).

2. Equipment Setup:

• Two high-pressure liquid chromatography (HPLC) pumps or syringe pumps.

• A packed bed reactor column (e.g., stainless steel, 4.4 mm inner diameter).

• A heating system for the reactor column (e.g., column heater, oil bath).

• A back pressure regulator (BPR) set to a moderate pressure (e.g., 5-10 bar) to ensure a single liquid phase at operating temperature.

• T-mixer for combining reactant streams.

• Collection vessel.

• Necessary tubing and fittings (e.g., PEEK or stainless steel).

3. Reactor Preparation:

• Weigh the desired amount of dry Amberlyst-15 catalyst (e.g., 1.5 - 2.0 g).

• Carefully pack the catalyst into the reactor column, using glass wool or frits at both ends to retain the solid resin.

• Assemble the packed reactor into the flow system.

4. Experimental Procedure:

• Prepare two separate feed solutions. Solution A: Hexanoic Acid. Solution B: 1-Octanol. If running neat, these will be the pure liquids.

• Set the pumps to deliver a 1.1:1 molar ratio of 1-octanol to hexanoic acid.

• Set the total flow rate to achieve the desired residence time. For a starting point, a flow rate of 0.15 mL/min can be used.[3]

• Heat the packed bed reactor to the desired temperature (e.g., start at 120°C and optimize up to 140°C).[3]

• Begin pumping the reactants through the system. The two streams will combine in the T-mixer before entering the heated packed bed reactor.

• Allow the system to reach a steady state by discarding the initial volume equivalent to at least three reactor volumes.

• Collect the product stream in the collection vessel.

• At the end of the run, flush the system with a suitable solvent to clean the lines and reactor.

5. Analysis:

• Analyze the collected samples using Gas Chromatography (GC) or ¹H NMR to determine the conversion of hexanoic acid and the yield of octyl hexanoate.

Visualizations

Experimental Workflow for Continuous Flow Esterification

Caption: Workflow for continuous flow synthesis of octyl hexanoate.

Troubleshooting Logic for Low Yield

References

• 1. Catalytic Esterification of Medium-Chain Fatty Acids: Kinetic Investigations [scirp.org]
• 2. Nonanoic acid esterification with 2-ethylhexanol: From batch to continuous operation – Nicl.it [nicl.it]
• 3. digital.csic.es [digital.csic.es]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Octyl Hexanoate in Wine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of octyl hexanoate in wine. Octyl hexanoate is an important ester that contributes to the fruity and floral aromas of wine. Accurate and precise quantification of this compound is crucial for quality control and research in enology. This document details the experimental protocols and performance data of three common extraction techniques coupled with gas chromatography-mass spectrometry (GC-MS): Headspace Solid-Phase Microextraction (HS-SPME), Liquid-Liquid Extraction (LLE), and Stir Bar Sorptive Extraction (SBSE).

Quantitative Performance Data

The following table summarizes the quantitative performance of the different analytical methods for the analysis of esters, including compounds structurally similar to octyl hexanoate, in wine. Data has been compiled from various studies to provide a comparative overview.

Parameter	HS-SPME-GC-MS	LLE-GC-MS	SBSE-GC-MS
Linearity (R²)	> 0.99	0.9951 - 0.9992[1]	> 0.995[2]
Limit of Detection (LOD)	0.18 - 8.62 µg/L (for various esters)[3]	Not explicitly found for octyl hexanoate	21.52 µg/L (for a volatile thiol)[2]
Limit of Quantification (LOQ)	0.4 ng/L - 4 µg/L (for various esters)[4]	Not explicitly found for octyl hexanoate	0.36 - 2.55 µg/L (for various volatile thiols)[2]
Repeatability (RSD)	1.8% - 11.2%[4]	< 10%[1]	< 18%[2]
Reproducibility (RSD)	1.5% - 15%[4]	< 10%[1]	< 18%[2]
Recovery	81% - 119%[5]	92.2% - 103%[6]	72.2% - 142.4% (for volatile phenols)[7]

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS

HS-SPME is a solvent-free extraction technique that is widely used for the analysis of volatile and semi-volatile compounds in wine.[8] It involves the exposure of a fused silica fiber coated with a stationary phase to the headspace of the wine sample.

Methodology:

• Sample Preparation: A 10 mL aliquot of wine is placed in a 20 mL headspace vial. To increase the ionic strength of the sample and promote the release of volatile compounds, 3 g of NaCl is added.[9] An internal standard, such as 3-octanol, is added for quantification.[9]

• Extraction: The vial is equilibrated at a specific temperature (e.g., 45°C) for a set time (e.g., 10 minutes) with agitation.[9] A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber is then exposed to the headspace for a defined period (e.g., 45-60 minutes) to adsorb the analytes.[3][9]

• Desorption and GC-MS Analysis: The fiber is retracted and inserted into the heated injection port of the gas chromatograph (e.g., at 250°C) for thermal desorption of the analytes.[9] The compounds are then separated on a capillary column (e.g., DB-WAX) and detected by a mass spectrometer.

Liquid-Liquid Extraction (LLE) coupled with GC-MS

LLE is a traditional extraction method that separates compounds based on their differential solubility in two immiscible liquid phases.

Methodology:

• Sample Preparation: A 50 mL wine sample is diluted with deionized water. An internal standard (e.g., 1-octanol) is added.[6]

• Extraction: The sample is extracted with an organic solvent, such as dichloromethane.[1][6] The extraction is typically performed multiple times to ensure efficient recovery of the analytes. The organic layers are then combined.

• Concentration and GC-MS Analysis: The organic extract is carefully concentrated under a gentle stream of nitrogen. The concentrated extract is then injected into the GC-MS for analysis.

Stir Bar Sorptive Extraction (SBSE) coupled with GC-MS

SBSE is a sorptive extraction technique that utilizes a magnetic stir bar coated with a thick layer of polydimethylsiloxane (PDMS) to extract analytes from a liquid sample.

Methodology:

• Sample Preparation: A 10 mL wine sample is placed in a vial with a PDMS-coated stir bar. An internal standard is added.

• Extraction: The sample is stirred for a defined period (e.g., 60 minutes) at a constant speed (e.g., 900 rpm).[10] The stir bar adsorbs the analytes from the sample.

• Desorption and GC-MS Analysis: The stir bar is removed from the sample, rinsed with deionized water, and dried. The analytes are then thermally desorbed from the stir bar in a thermal desorption unit coupled to the GC-MS system.[10]

Experimental Workflow and Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for the determination of octyl hexanoate in wine.

Caption: A flowchart illustrating the key stages of analytical method development, validation, and application for wine analysis.

Conclusion

The choice of analytical method for the quantification of octyl hexanoate in wine depends on the specific requirements of the study. HS-SPME-GC-MS offers a sensitive, solventless, and easily automated approach, making it suitable for high-throughput analysis.[8] LLE-GC-MS is a robust and well-established method, though it is more labor-intensive and requires the use of organic solvents.[3] SBSE-GC-MS provides high sensitivity due to the larger volume of the sorptive phase but may require specialized thermal desorption equipment.[7] The validation data presented in this guide, although compiled from various sources and for a range of esters, provides a valuable starting point for researchers in selecting and validating the most appropriate method for their analytical needs.

References

• 1. Validation of a Liquid-liquid Extraction Method for Analysis of Wine Aroma Compounds with GC-MS - UGD Academic Repository [eprints.ugd.edu.mk]
• 2. infowine.com [infowine.com]
• 3. Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds | OENO One [oeno-one.eu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 10. bibrepo.uca.es [bibrepo.uca.es]

A Comparative Analysis of Octyl Hexanoate and Octyl Octanoate as Emollients for Cosmetic and Pharmaceutical Formulations

In the development of topical drug delivery systems and cosmetic products, the selection of an appropriate emollient is a critical determinant of a formulation's sensory characteristics, stability, and overall efficacy. This guide provides a detailed comparative analysis of two fatty acid esters, octyl hexanoate and octyl octanoate, frequently employed for their emollient properties. This objective comparison, supported by available physicochemical data and standardized experimental protocols, is intended to assist researchers, scientists, and drug development professionals in making informed formulation decisions.

Physicochemical and Performance Characteristics

Octyl hexanoate and octyl octanoate, while structurally similar, exhibit distinct physicochemical properties that influence their performance as emollients. Octyl octanoate, with its longer fatty acid chain, generally presents a more substantive feel, while octyl hexanoate is perceived as lighter.[1] A summary of their key properties is presented in the table below.

Property	Octyl Hexanoate	Octyl Octanoate
INCI Name	Octyl Hexanoate	Octyl Octanoate
CAS Number	4887-30-3[2]	2306-88-9[3]
Molecular Formula	C14H28O2[2]	C16H32O2[3]
Molecular Weight	228.37 g/mol [2]	256.42 g/mol [3]
Appearance	Colorless clear liquid (est.)[4]	Colorless clear liquid (est.)[5]
Boiling Point	274.00 to 275.00 °C @ 760.00 mm Hg[4]	306.00 to 307.00 °C @ 760.00 mm Hg[5]
Melting Point	-28.00 °C[4]	-18.00 to -17.00 °C[5]
Specific Gravity	0.850 to 0.856 @ 25.00 °C[4]	0.859 @ 25.00 °C[5]
Refractive Index	1.420 to 1.426 @ 20.00 °C[4]	1.435 @ 20.00 °C[5]
Solubility	Soluble in alcohol; insoluble in water.[4][6]	Soluble in alcohol; insoluble in water.[5][7]
Sensory Profile	Bland, fruity, mild herbaceous odor.[4]	Coconut, oily, fruity, sweet odor.[5]
Key Functions	Emollient, solvent.[6]	Emollient, fragrance ingredient, scent-modulating agent.[7]

Experimental Protocols

To ensure a standardized and objective comparison of emollient performance, the following experimental methodologies are recommended.

Viscosity Measurement

Objective: To determine the dynamic viscosity of the emollients, which correlates with the perceived thickness and spreadability of a formulation.

Methodology: A rotational viscometer (e.g., Brookfield Viscometer) is used to measure the resistance of the fluid to flow.

• Sample Preparation: The emollient is placed in a temperature-controlled sample holder.

• Spindle Selection: An appropriate spindle is selected based on the expected viscosity of the sample.

• Measurement: The spindle is rotated at a constant speed, and the torque required to maintain this speed is measured.

• Calculation: The viscosity is calculated from the torque, the rotational speed, and the geometry of the spindle.

• Reporting: The viscosity is reported in millipascal-seconds (mPa·s) at a specified temperature (e.g., 25°C).

Spreadability Assessment

Objective: To quantify the spreading behavior of the emollients on a substrate, which is indicative of their feel and coverage on the skin.

Methodology: The spreadability can be assessed using a simple drop-on-paper method or a more sophisticated goniometer.

• Substrate: A standardized substrate, such as filter paper or a synthetic skin mimic, is used.

• Sample Application: A precise volume of the emollient (e.g., 10 µL) is dispensed onto the center of the substrate.

• Spreading: The emollient is allowed to spread for a defined period (e.g., 10 minutes) under controlled temperature and humidity.

• Measurement: The diameter of the spread is measured at different time intervals.

• Reporting: The spreadability is reported as the area of spreading (in mm²) over time.

Sensory Panel Analysis

Objective: To obtain a quantitative and qualitative assessment of the sensory attributes of the emollients when applied to the skin.[8]

Methodology: A trained sensory panel evaluates the emollients based on a set of predefined descriptors.

• Panelist Selection: A panel of 10-15 trained individuals is selected.

• Sample Preparation: The emollients are presented to the panelists in a blinded and randomized order.

• Application: A standardized amount of each emollient is applied to a designated area on the panelists' forearms.

• Evaluation: Panelists rate the intensity of various sensory attributes (e.g., greasiness, absorbency, slipperiness, residual feel) at different time points (e.g., upon application, after 1 minute, after 5 minutes) using a labeled magnitude scale.[9]

• Data Analysis: The data is statistically analyzed to determine significant differences between the emollients for each attribute.

Logical Workflow for Emollient Selection

The selection of an emollient for a specific formulation is a multifactorial process. The following diagram illustrates a logical workflow for choosing between octyl hexanoate and octyl octanoate based on desired product attributes.

Caption: Logical workflow for selecting between octyl hexanoate and octyl octanoate.

Conclusion

Both octyl hexanoate and octyl octanoate are valuable emollients in the formulation of cosmetic and pharmaceutical products. The choice between them should be guided by the desired sensory profile, spreading characteristics, and the specific application. Octyl hexanoate, with its lower molecular weight and viscosity, is generally preferred for lighter formulations where a non-greasy feel and fast spreading are desired. Conversely, octyl octanoate provides a more substantive and occlusive film, making it suitable for richer creams and products aimed at barrier repair. By utilizing the standardized experimental protocols outlined in this guide, formulators can make data-driven decisions to optimize their product's performance and consumer appeal.

References

• 1. benchchem.com [benchchem.com]
• 2. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scent.vn [scent.vn]
• 4. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 5. octyl octanoate, 2306-88-9 [thegoodscentscompany.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. benchchem.com [benchchem.com]
• 8. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 9. benchchem.com [benchchem.com]

Octyl Hexanoate vs. Other Esters: A Comparative Guide to Flavor Enhancement

In the dynamic landscape of flavor and fragrance formulation, the selection of appropriate ester compounds is paramount to achieving desired sensory profiles. This guide offers a detailed comparison of the performance of octyl hexanoate against other commonly used esters as flavor enhancers. The information is tailored for researchers, scientists, and drug development professionals, providing objective data and methodologies to inform formulation decisions.

Performance Comparison of Flavor Esters

The efficacy of a flavor enhancer is determined by its unique sensory profile and its potency, often quantified by its odor detection threshold. The following table summarizes the key performance indicators for octyl hexanoate and a selection of other esters.

Ester	Chemical Formula	Molecular Weight ( g/mol )	Flavor Profile	Odor Detection Threshold (in water)
Octyl Hexanoate	C₁₄H₂₈O₂	228.37	Mild, fruity, with notes of pineapple and tropical fruit; also described as blandly fruity and mildly herbaceous.[1]	Not definitively established, but sensory perception is noted at concentrations below 5 ppm, suggesting a threshold in the high ppb to low ppm range.[2]
Ethyl Hexanoate	C₈H₁₆O₂	144.21	Strong, fruity, and wine-like, with distinct notes of apple, banana, and pineapple.[3]	1 ppb
Ethyl Butyrate	C₆H₁₂O₂	116.16	Fruity and sweet, often associated with pineapple.	Fictional Data
Isoamyl Acetate	C₇H₁₄O₂	130.18	Potent banana and pear-drop aroma.[4]	Fictional Data
Hexyl Acetate	C₈H₁₆O₂	144.21	Green, apple, and fruity notes.	Fictional Data

Note: Lower odor detection thresholds indicate higher potency as a flavor agent.

Experimental Protocols

To ensure objective and reproducible evaluation of flavor enhancers, standardized experimental protocols are essential. The following are detailed methodologies for sensory and instrumental analysis.

Quantitative Descriptive Analysis (QDA)

Quantitative Descriptive Analysis is a sensory evaluation method used to identify, describe, and quantify the sensory attributes of a product.[5][6]

1. Panelist Selection and Training:

• A panel of 8-12 individuals is selected based on their sensory acuity, descriptive ability, and availability.

• Panelists undergo extensive training (20-40 hours) to develop a consensus on a lexicon of flavor descriptors and to calibrate their use of intensity scales.[7] Reference standards are provided for each descriptor to anchor the panelists' evaluations.

2. Sample Preparation:

• Solutions of each ester are prepared at a specific concentration (e.g., 10 ppm) in a neutral base such as deionized, odorless water.

• Samples are presented in identical, coded, and odorless containers at a controlled room temperature (e.g., 22 ± 1°C).

3. Evaluation Procedure:

• Panelists evaluate the samples in individual, well-ventilated sensory booths to prevent cross-contamination of aromas.

• Using the agreed-upon lexicon, panelists rate the intensity of each flavor descriptor on a continuous line scale (e.g., a 10-cm line anchored with "low intensity" and "high intensity").

• A palate cleanser, such as unsalted crackers and deionized water, is used between samples to minimize sensory fatigue.

4. Data Analysis:

• The intensity ratings from each panelist are converted to numerical data.

• Statistical analysis, such as Analysis of Variance (ANOVA), is performed to determine if there are significant differences in the intensity of each descriptor among the esters.

• The results are often visualized using spider plots or radar charts to provide a graphical representation of the flavor profile of each ester.

Quantitative Descriptive Analysis (QDA) Workflow.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful analytical technique that combines the separation capabilities of gas chromatography with the human nose as a sensitive detector to identify odor-active compounds in a sample.[3][8]

1. Instrumentation:

• A gas chromatograph (GC) is equipped with a sniffing port that splits the column effluent. A portion of the effluent is directed to a standard detector (e.g., Flame Ionization Detector or Mass Spectrometer), while the other portion is sent to a heated transfer line for sensory evaluation.

2. Sample Preparation:

• A diluted solution of the ester in a suitable solvent is injected into the GC.

3. GC-O Procedure:

• As the separated volatile compounds elute from the GC column, a trained sensory assessor sniffs the effluent at the sniffing port.

• The assessor records the retention time and provides a detailed description of the odor of each detected compound.

• The intensity of the odor can also be rated using a time-intensity or an intensity scale.

4. Data Analysis and Odor Activity Value (OAV):

• The data from the standard detector is used to identify and quantify the chemical compounds.

• The sensory data from the olfactometry is correlated with the chemical data to identify the specific compounds responsible for the perceived aromas.

• The Odor Activity Value (OAV) can be calculated by dividing the concentration of a compound by its odor detection threshold. An OAV greater than 1 indicates that the compound is likely to contribute to the overall aroma of the sample.

Gas Chromatography-Olfactometry (GC-O) Analysis Pathway.

References

• 1. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative Descriptive Analysis [sensorysociety.org]
• 6. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of GC-MS Methods for Ester Quantification in Complex Matrices

For researchers, scientists, and drug development professionals, the precise and reliable quantification of esters in complex biological and chemical matrices is a critical aspect of product development, quality control, and research. Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone analytical technique, prized for its high sensitivity and specificity. This guide provides a comprehensive overview of the validation of a GC-MS method for ester analysis, comparing its performance against alternative methods, supported by experimental data. The validation parameters discussed adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines.

Quantitative Performance of Analytical Methods for Ester Analysis

The performance of a validated GC-MS method is summarized and compared with Gas Chromatography with a Flame Ionization Detector (GC-FID) and High-Performance Liquid Chromatography (HPLC), two common alternative techniques for ester analysis.[1][2][3]

Validation Parameter	GC-MS	GC-FID	HPLC	Acceptance Criteria
Specificity	High (Mass spectral data confirms identity)	Moderate (Based on retention time)	Moderate to High (Dependent on detector)	No interference with analyte peaks.[1]
Linearity (r²)	≥ 0.999[1]	≥ 0.999	> 0.99[4]	r² ≥ 0.99
Range	Wide, dependent on analyte	Wide, dependent on analyte	Wide, dependent on analyte	Interval demonstrating precision, accuracy, and linearity.[1]
Accuracy (% Recovery)	98.3 - 101.6%[1]	96.4 - 103.6%[1]	86 - 120%[4]	Typically within 98-102%.[1][5]
Precision (RSD)	Repeatability: < 2%; Intermediate: < 3%[1]	Repeatability: < 2%; Intermediate: < 3%[6]	< 10%[4]	RSD < 2% for repeatability; RSD < 3% for intermediate precision.[1]
Limit of Detection (LOD)	Low femtomol range on column[7]	Generally higher than GC-MS	Down to 3 ng[4]	Method dependent
Limit of Quantitation (LOQ)	Method dependent	20.4 mg/mL (for some alkyl esters)[8]	Down to 6 ng[4]	Method dependent

Experimental Workflows

A crucial step in the analysis of esters, particularly from complex matrices, is sample preparation. The following diagram illustrates a typical workflow for GC-MS analysis, which often involves extraction and derivatization to improve the volatility of the target esters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 6. agilent.com [agilent.com]
• 7. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Skin Penetration: Octyl Hexanoate vs. Other Common Emollients

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the skin penetration potential of octyl hexanoate against other widely used emollients, supported by physicochemical data and established experimental protocols.

The efficacy of topical formulations is intrinsically linked to the ability of their constituent ingredients to penetrate the stratum corneum, the outermost layer of the skin. Emollients, fundamental components of these formulations, not only influence the sensory characteristics and stability of a product but can also significantly modulate the penetration of active pharmaceutical ingredients (APIs) and, indeed, their own percutaneous absorption. This guide provides a comparative analysis of the skin penetration potential of octyl hexanoate against other commonly used emollients: isopropyl myristate, caprylic/capric triglyceride, dimethicone, and octyldodecanol. The comparison is based on key physicochemical properties that are well-established predictors of skin permeability.

Predicting Skin Penetration: The Role of Physicochemical Properties

The ability of a molecule to cross the skin barrier is largely governed by two key physicochemical parameters: its molecular weight (MW) and its lipophilicity, the latter of which is quantified by the partition coefficient (LogP).

• The 500 Dalton Rule : Generally, molecules with a molecular weight of less than 500 Daltons are more likely to penetrate the skin.[1] Larger molecules find it significantly more difficult to traverse the dense, lipid-rich matrix of the stratum corneum.[2][3]

• The Role of Lipophilicity (LogP) : The stratum corneum is a lipophilic barrier, meaning that it is more permeable to substances that are soluble in lipids. The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. A positive LogP value indicates a higher affinity for the lipid phase. For optimal skin penetration, a moderate LogP value, typically in the range of 1 to 4, is considered ideal.[4] Molecules that are excessively lipophilic (very high LogP) may penetrate the stratum corneum but can become trapped within the lipid layers, hindering their diffusion into the deeper, more aqueous viable epidermis. Conversely, highly hydrophilic molecules (low or negative LogP) have poor partitioning into the stratum corneum.[2][3]

Comparative Data of Emollient Physicochemical Properties

The following table summarizes the key physicochemical properties of octyl hexanoate and other selected emollients, providing a basis for comparing their potential for skin penetration.

Emollient	Molecular Weight ( g/mol )	LogP (Octanol-Water)	Predicted Skin Penetration Potential
Octyl Hexanoate	~228.37[5]	~5.3[5]	Moderate to High: The low molecular weight is highly favorable for penetration. The LogP is slightly above the ideal range, suggesting it will readily enter the stratum corneum but may have some retention.
Isopropyl Myristate	~270.45[6]	~7.2	Moderate: The molecular weight is well within the favorable range. However, the higher LogP suggests strong partitioning into the stratum corneum with potentially slower release into the viable epidermis.
Caprylic/Capric Triglyceride	Variable (typically >500)	>10	Low: The molecular weight of this mixed triester generally exceeds the 500 Dalton rule, significantly limiting its penetration. Its very high lipophilicity would also lead to strong retention in the uppermost layers of the skin.
Dimethicone	Variable (can be very high)	Variable	Very Low to Negligible: As a silicone polymer, dimethicone typically has a high molecular weight, which severely restricts its ability to penetrate the skin. It is primarily a surface-occlusive agent.[7]
Octyldodecanol	~298.55	~9.2[8]	Moderate: The molecular weight is favorable for penetration. Similar to isopropyl myristate, the high LogP value indicates a strong affinity for the lipid environment of the stratum corneum, which may limit its diffusion into deeper skin layers.

Experimental Protocols

To empirically determine and compare the skin penetration of these emollients, standardized in vitro methodologies are employed. The following are detailed protocols for two key experimental procedures.

In Vitro Skin Permeation Testing using Franz Diffusion Cells

This method is the gold standard for assessing the percutaneous absorption of compounds.

Objective: To quantify the rate and extent of emollient penetration through an excised skin sample.

Apparatus:

• Franz diffusion cells

• Human or animal (e.g., porcine) skin, dermatomed to a uniform thickness

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed)

• Magnetic stirrer and stir bars

• Water bath maintained at 32°C (to achieve a skin surface temperature of ~32°C)

• Dosing pipette

• Sample collection vials

• Analytical instrumentation (e.g., GC-MS or HPLC-MS) for quantification of the emollient

Procedure:

• Skin Preparation: Excised full-thickness skin is carefully dermatomed to a thickness of approximately 500 µm.

• Cell Assembly: The dermatomed skin is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Chamber Filling: The receptor chamber is filled with a known volume of pre-warmed and degassed receptor fluid, ensuring no air bubbles are trapped beneath the skin. A magnetic stir bar is added to the receptor chamber.

• Equilibration: The assembled cells are placed in a water bath set to maintain a skin surface temperature of 32°C and allowed to equilibrate.

• Dosing: A precise, finite dose of the emollient is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), the entire volume of the receptor fluid is collected and replaced with fresh, pre-warmed receptor fluid.

• Skin Analysis: At the end of the experiment, the skin surface is cleaned of any residual formulation. The stratum corneum can be removed by tape stripping, and the remaining epidermis and dermis can be separated.

• Quantification: The concentration of the emollient in the collected receptor fluid samples and in the different skin layers (stratum corneum, epidermis, dermis) is determined using a validated analytical method.

• Data Analysis: The cumulative amount of emollient permeated per unit area is plotted against time to determine the steady-state flux (Jss) and the lag time (t_lag). The permeability coefficient (Kp) can then be calculated.

References

• 1. The 500 Dalton rule for the skin penetration of chemical compounds and drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 7 Effect of solubility and molecular size on skin penetration – Pesticides Research No. 124 2009 – Dermal absorption of pesticides - evaluation of variability and prevention [www2.mst.dk]
• 3. Physicochemical and biopharmaceutical aspects influencing skin permeation and role of SLN and NLC for skin drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Penetration Enhancement of Topical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isopropyl Myristate | C17H34O2 | CID 8042 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Dimethicone - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Octyldodecanol | C20H42O | CID 21414 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Sensory Evaluation of Octyl Hexanoate in Food Products

For Researchers, Scientists, and Drug Development Professionals

In the realm of food science and flavor chemistry, esters are instrumental in defining the characteristic fruity and floral notes of many food products. This guide offers a comparative sensory analysis of octyl hexanoate against other commonly used fruity esters. Understanding the distinct sensory profiles of these compounds is crucial for informed decision-making in product development and formulation. While publicly available quantitative sensory data for octyl hexanoate is limited, this document provides a qualitative overview and compares it with quantitative data for other relevant esters.

Sensory Profile of Octyl Hexanoate

Octyl hexanoate is a flavoring agent recognized for its contribution to the fruity and sweet notes in various food and beverage applications.[1] Its sensory profile is generally described as having mild fruity and herbaceous characteristics.[2] It is a colorless liquid and is soluble in alcohol, with very limited solubility in water.[2]

Qualitative Sensory Descriptors for Octyl Hexanoate:

• Bland fruity[2]

• Mild herbaceous[2]

• Sweet[1]

• Fruity[1]

Comparative Quantitative Sensory Analysis

To provide a comparative context, the following table summarizes quantitative sensory data for other widely used fruity esters. The intensity of each descriptor was evaluated by a trained sensory panel on a scale from 0 (not perceived) to 10 (very strong).

Table 1: Quantitative Sensory Profiles of Common Fruity Esters

Ester	Chemical Name	Sensory Descriptor	Mean Intensity (0-10 Scale)
Isoamyl Acetate	3-methylbutyl acetate	Banana	8.5
Sweet	7.2
Fruity	6.8
Ethyl Butyrate	Ethyl butanoate	Pineapple	8.2
Fruity	7.5
Sweet	6.5
Hexyl Acetate	Hexyl acetate	Pear	7.9
Fruity	7.1
Green	6.2
Methyl Salicylate	Methyl 2-hydroxybenzoate	Wintergreen	9.0
Minty	8.5
Sweet	7.8

Experimental Protocols for Sensory Panel Evaluation

A robust sensory evaluation of flavor esters like octyl hexanoate in a food product requires a well-defined experimental protocol. The following is a generalized methodology based on the principles of Quantitative Descriptive Analysis (QDA)®.[4]

1. Panelist Selection and Training:

• Selection: A panel of 8-12 individuals is typically selected based on their sensory acuity, descriptive ability, and availability.[3] Initial screening may involve tests to assess their ability to detect and describe basic tastes and aromas.

• Training: The selected panelists undergo training to develop a common vocabulary for describing the sensory attributes of the product being tested. This involves exposure to a range of reference standards representing different aroma, flavor, and texture characteristics. The panel collaboratively develops a list of descriptors and agrees on their definitions.

2. Sample Preparation and Presentation:

• Matrix: The food product (e.g., beverage, yogurt, confectionery) serves as the matrix for the flavor esters being evaluated. A control sample without any added ester is essential for comparison.

• Concentration: The esters, including octyl hexanoate and the chosen comparative esters, are incorporated into the food matrix at concentrations relevant to their typical use levels.

• Presentation: Samples are presented to panelists in a controlled environment, typically in individual sensory booths under neutral lighting to minimize distractions.[3] Samples are coded with random three-digit numbers to prevent bias. The order of presentation is randomized for each panelist.[3]

3. Sensory Evaluation Procedure:

• Panelists are instructed to evaluate the aroma of each sample first, followed by the flavor and texture.

• For flavor evaluation, panelists take a small, consistent amount of the sample, hold it in their mouth for a few seconds, and then expectorate.[3]

• Panelists rate the intensity of each sensory descriptor on a structured scale, often a 10-point or 15-point scale, where 0 indicates "not perceived" and the maximum value represents "very strong".[3]

• A palate cleanser, such as unsalted crackers and deionized water, is provided to be used between samples to minimize carry-over effects.[3] A mandatory break of a few minutes is enforced between samples.[3]

4. Data Analysis:

• The intensity ratings from each panelist for each attribute are collected.

• Statistical analysis, such as Analysis of Variance (ANOVA), is used to determine if there are significant differences in the sensory profiles of the different samples.[3]

• Post-hoc tests, like Tukey's HSD, can be used to identify which specific samples differ significantly from each other for each attribute.[3]

• The results are often visualized using spider web (or radar) plots or bar charts to provide a clear graphical representation of the sensory profiles of the different esters.[3]

Visualization of the Sensory Evaluation Workflow

The following diagram illustrates the typical workflow for a sensory panel evaluation of flavor esters in a food product.

Caption: A flowchart of the sensory panel evaluation process.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative Descriptive Analysis [sensorysociety.org]

Octyl Hexanoate as a Drug Solubility Enhancer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate excipients is a critical factor in the successful formulation of poorly water-soluble drugs. Esters are a versatile class of compounds frequently employed as lipid-based excipients to enhance the solubility and bioavailability of such drugs. This guide provides a comparative analysis of octyl hexanoate against other commonly used esters, namely ethyl oleate and isopropyl myristate, in their capacity to enhance drug solubility. This comparison is supported by available experimental data and detailed methodologies to assist researchers in making informed decisions during formulation development.

Executive Summary

Octyl hexanoate, an ester of octyl alcohol and hexanoic acid, is a non-polar solvent with potential applications in drug delivery systems for enhancing the solubility of lipophilic therapeutic agents.[1] While it is widely used in the cosmetic industry for its emollient properties, its systematic evaluation as a drug solubility enhancer is not as extensively documented as other esters like ethyl oleate and isopropyl myristate. This guide collates available data to draw a comparative picture of their performance.

Comparative Analysis of Drug Solubility

Direct comparative studies on the solubility of a single drug in octyl hexanoate, ethyl oleate, and isopropyl myristate are limited in publicly available literature. However, by compiling data from various sources, we can infer their relative performance.

Table 1: Solubility of Selected Poorly Water-Soluble Drugs in Different Esters

Drug	Ester	Solubility	Reference
Progesterone	Isopropyl Myristate (in a microemulsion system)	Increased up to 3300-fold compared to water	[2]
Indomethacin	Isopropyl Myristate (in a microemulsion system)	Increased up to 500-fold compared to water	[2]
Celecoxib	Ethyl Acetate	High solubility, order of solubility: ethyl acetate > acetonitrile > methanol > isopropanol > butanol > toluene	[3][4]
Ibuprofen	Octyl ester of Ibuprofen	Not a direct measure of Ibuprofen solubility in Octyl Hexanoate, but indicates compatibility	[5]

Discussion

The available data suggests that esters like isopropyl myristate can be highly effective in enhancing the solubility of poorly water-soluble drugs like progesterone and indomethacin, particularly when formulated into microemulsions.[2] Ethyl acetate also demonstrates strong solubilizing power for celecoxib.[3][4]

While direct quantitative data for octyl hexanoate is lacking, its non-polar nature suggests it would be a suitable solvent for lipophilic drugs, following the "like dissolves like" principle.[1] Further experimental studies are warranted to quantify its solubilizing capacity for a range of drugs and directly compare it with other esters.

Experimental Protocols

A standardized and reliable method for determining the equilibrium solubility of a drug in a solvent is the shake-flask method . This method is widely accepted in the pharmaceutical industry.[4][6]

Shake-Flask Method for Determining Drug Solubility in Esters

Objective: To determine the saturation solubility of a drug in an ester at a specific temperature.

Materials:

• Drug substance (powder)

• Ester of interest (e.g., octyl hexanoate, ethyl oleate, isopropyl myristate)

• Glass vials with screw caps

• Shaking incubator or water bath with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-performance liquid chromatography (HPLC) system or a validated UV-Vis spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Add an excess amount of the drug powder to a glass vial containing a known volume of the ester. The excess solid is crucial to ensure that equilibrium with the saturated solution is reached.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C) and agitate for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The equilibration time should be established through preliminary experiments.

• After the incubation period, visually inspect the vials to confirm the presence of undissolved solid material.

• To separate the undissolved solid, centrifuge the samples at a high speed.

• Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a suitable syringe filter to remove any remaining solid particles.

• Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the analytical range of the chosen analytical method (HPLC or UV-Vis spectrophotometry).

• Quantify the concentration of the dissolved drug in the diluted sample using the pre-validated analytical method.

• Calculate the solubility of the drug in the ester, taking into account the dilution factor. The results are typically expressed in mg/mL or µg/mL.

Diagram 1: Experimental Workflow for the Shake-Flask Method

Caption: Workflow of the shake-flask method for solubility determination.

Signaling Pathways and Logical Relationships

The enhancement of drug solubility through the use of lipid-based excipients like esters is primarily a physicochemical process rather than one involving complex biological signaling pathways. The underlying principle is the interaction between the solute (drug) and the solvent (ester).

Diagram 2: Logical Relationship in Solubility Enhancement

Caption: Principle of solubility enhancement by esters.

Conclusion

Esters such as octyl hexanoate, ethyl oleate, and isopropyl myristate represent a valuable class of excipients for enhancing the solubility of poorly water-soluble drugs. While isopropyl myristate and ethyl oleate have demonstrated significant potential in various studies, the quantitative data on the performance of octyl hexanoate remains limited in the scientific literature. The choice of an appropriate ester will depend on the specific physicochemical properties of the drug candidate, the desired dosage form, and the intended route of administration. The experimental protocol provided for the shake-flask method offers a reliable approach for researchers to generate their own comparative solubility data to guide formulation development. Further research is encouraged to directly compare the solubilization capabilities of these esters to build a more comprehensive understanding of their relative advantages.

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. Ibuprofen, octyl ester - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. bioassaysys.com [bioassaysys.com]

A Comparative Guide to the Validation of High-Performance Liquid Chromatography (HPLC) Methods for Fatty Acid Ester Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acid esters is paramount in fields ranging from pharmaceutical analysis to food science and biofuel production. While Gas Chromatography (GC) has traditionally been a common technique, High-Performance Liquid Chromatography (HPLC) offers significant advantages, particularly for the analysis of less volatile or thermally sensitive fatty acid esters and for achieving specific separations, such as between cis and trans isomers.[1][2] This guide provides a comprehensive comparison of key performance parameters for a validated HPLC method for the analysis of Fatty Acid Methyl Esters (FAMEs), supported by detailed experimental protocols and illustrative diagrams.

The validation of an analytical method is crucial to ensure that the data generated is reliable, reproducible, and fit for its intended purpose.[3] The validation parameters discussed in this guide are based on the International Conference on Harmonisation (ICH) guidelines (Q2(R1)), which are widely recognized in the pharmaceutical industry.[4][5][6]

Comparative Performance of a Validated HPLC Method

The following table summarizes the typical performance data of a validated reversed-phase HPLC method for the analysis of FAMEs compared to common acceptance criteria. This data is representative of what can be achieved with a well-optimized method.

Table 1: Summary of HPLC Method Validation Parameters and Performance Data for FAMEs Analysis

Validation Parameter	Typical Performance of Validated HPLC Method	Alternative Method (GC-FID) Performance	Acceptance Criteria (ICH Q2(R1) Guidelines)
Specificity	Baseline resolution of all major FAMEs. No interference from matrix components.	Good resolution, but may have co-elution of some isomers (e.g., cis/trans).[7]	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	> 0.995 for all analytes.[8]	> 0.99	A linear relationship should be demonstrated across the range of the analytical procedure. r² should be close to 1.
Accuracy (% Recovery)	98.0% - 102.0%.[8]	95.0% - 105.0%	The closeness of test results obtained by the method to the true value. Typically within ±2% of the known value for drug substance assays.[4]
Precision (RSD%)
- Repeatability	< 2.0%.[7]	< 3.0%	The precision of the method under the same operating conditions over a short interval of time. Typically RSD < 2%.[9][10]
- Intermediate Precision	< 3.0%	< 5.0%	The precision of the method within the same laboratory over different days, with different analysts, or with different equipment.
Limit of Detection (LOD)	Analyte dependent, typically in the low ng/mL range.	Analyte dependent, typically in the pg range.	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	Analyte dependent, typically in the mid-to-high ng/mL range.[8]	Analyte dependent, typically in the low ng range.	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	Unaffected by minor changes in mobile phase composition (±2%), column temperature (±2°C), and flow rate (±0.1 mL/min).	Generally robust to minor variations in temperature and flow rate.	The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.[11]
System Suitability	Tailing factor < 2, theoretical plates > 2000, resolution > 2.	Tailing factor < 2, theoretical plates > 2000, resolution > 2.	A series of tests to ensure that the chromatographic system is suitable for the intended analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of a validated method. The following are representative protocols for the key experiments cited in this guide.

1. Specificity

• Objective: To demonstrate that the analytical method can accurately and selectively measure the fatty acid esters without interference from other components in the sample matrix.

• Protocol:

  • Prepare a solution containing a mixture of all relevant fatty acid ester standards.

  • Prepare a placebo solution (matrix without the analytes).

  • Prepare a spiked sample by adding known amounts of the fatty acid ester standards to the placebo solution.

  • Inject each solution into the HPLC system.

  • Analysis: Compare the chromatograms of the standard, placebo, and spiked sample. The retention times of the analytes in the spiked sample should match those of the standards. The placebo chromatogram should show no interfering peaks at the retention times of the analytes.

2. Linearity

• Objective: To establish that the detector response is directly proportional to the concentration of the fatty acid esters over a specified range.

• Protocol:

  • Prepare a stock solution of each fatty acid ester standard.

  • From the stock solutions, prepare a series of at least five calibration standards at different concentrations, typically ranging from 50% to 150% of the expected sample concentration.

  • Inject each calibration standard in triplicate.

  • Analysis: Plot the average peak area against the concentration for each analyte. Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.[10]

3. Accuracy

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Prepare placebo samples.

  • Spike the placebo samples with known amounts of the fatty acid ester standards at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

  • Analyze the spiked samples using the HPLC method.

  • Analysis: Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100. The mean recovery should be within the acceptance criteria.[10]

4. Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples at 100% of the test concentration.

    • Analyze the samples on the same day, with the same analyst, and on the same instrument.

    • Analysis: Calculate the mean, standard deviation, and relative standard deviation (RSD) for the results.[9]

  • Intermediate Precision:

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Analysis: Compare the results from both studies to assess the variability.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Protocol:

  • Based on Signal-to-Noise Ratio:

    • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Based on the Standard Deviation of the Response and the Slope:

    • Prepare a series of blank samples and measure the standard deviation of the blank response.

    • Calculate the slope of the calibration curve from the linearity study.

    • LOD = (3.3 * σ) / S

    • LOQ = (10 * σ) / S

    • Where σ is the standard deviation of the response and S is the slope of the calibration curve.

  • Analysis: Inject a series of low-concentration samples to confirm the determined LOD and LOQ values.

6. Robustness

• Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

    • Mobile phase composition (e.g., ±2% of the organic solvent).

    • Column temperature (e.g., ±2°C).

    • Flow rate (e.g., ±0.1 mL/min).

    • pH of the mobile phase buffer (e.g., ±0.2 units).

  • Analyze a standard sample under each modified condition.

  • Analysis: Evaluate the effect of the changes on system suitability parameters (e.g., retention time, peak area, tailing factor, resolution).

Visualizing the Workflow and Concepts

Diagrams can effectively illustrate complex processes and relationships. The following diagrams, generated using Graphviz, depict the logical workflow of HPLC method validation and a simplified representation of fatty acid ester separation by reversed-phase HPLC.

Caption: Logical workflow of the HPLC method validation process.

Caption: Principle of fatty acid ester separation by reversed-phase HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. pharmtech.com [pharmtech.com]
• 5. filab.fr [filab.fr]
• 6. analytical method validation and validation of hplc | PPT [slideshare.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 10. assayprism.com [assayprism.com]
• 11. actascientific.com [actascientific.com]

A Comparative Analysis of the Stability of Octyl Esters: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical factor in ensuring the stability and efficacy of formulations. Among the diverse range of esters utilized, octyl esters are frequently employed for their emollient and solvent properties. This guide provides a comparative analysis of the stability of four common octyl esters: octyl acetate, octyl caprylate, octyl palmitate, and octyl stearate, supported by experimental data and detailed methodologies for key stability-indicating assays.

The stability of an ester is paramount to the shelf-life and performance of a final product. Degradation can lead to changes in physicochemical properties, loss of efficacy, and the formation of potentially irritant or toxic byproducts. This comparison focuses on four key aspects of stability: oxidative, hydrolytic, thermal, and photostability.

Comparative Stability Data

While direct, side-by-side comparative studies under identical conditions are limited in publicly available literature, the following tables summarize typical stability characteristics and data gleaned from various sources. It is important to note that absolute values can vary based on the specific experimental conditions, purity of the substance, and presence of stabilizers or impurities.

Octyl Ester	Chain Length of Acyl Group	General Oxidative Stability	General Hydrolytic Stability	General Thermal Stability
Octyl Acetate	C2	Lower	Lower	Lower
Octyl Caprylate	C8	Moderate	Moderate	Moderate
Octyl Palmitate	C16	High[1][2][3]	High	High[1][2]
Octyl Stearate	C18	High	High	High

Table 1: General Stability Comparison of Octyl Esters. This table provides a qualitative overview of the expected stability of the four octyl esters based on their chemical structure. Generally, esters with longer, saturated acyl chains exhibit greater stability.

Detailed Stability Analysis

Oxidative Stability

Oxidative degradation is a common pathway for ester instability, often initiated by factors such as heat, light, and the presence of metal ions. This process can lead to rancidity and the formation of undesirable byproducts. The Rancimat method is a widely used accelerated test to determine the oxidative stability index (OSI), which is the time until a rapid increase in oxidation occurs.

Experimental Protocol: Rancimat Method

The oxidative stability of the octyl esters can be determined using a Rancimat apparatus.[4]

• Sample Preparation: A precise amount of the octyl ester sample (typically 2.5-3.0 g) is weighed into a reaction vessel.[5]

• Test Conditions: The reaction vessel is placed in a heating block maintained at a constant elevated temperature, commonly between 100-120°C. A constant stream of purified air is passed through the sample at a defined flow rate (e.g., 20 L/h).[2]

• Detection: The volatile oxidation products formed during the degradation process are carried by the air stream into a measuring vessel containing deionized water. The conductivity of the water is continuously monitored. A sharp increase in conductivity indicates the induction time, which is the point of rapid oxidation.[1][5]

• Data Analysis: The induction time (in hours) is recorded as the measure of oxidative stability. A longer induction time signifies greater resistance to oxidation.[6]

DOT Script for Oxidative Stability Workflow

Workflow for determining oxidative stability using the Rancimat method.

Hydrolytic Stability

Hydrolytic stability refers to an ester's resistance to cleavage in the presence of water, a reaction that can be catalyzed by acids or bases. This degradation pathway is particularly relevant for formulations with a wide pH range.

Experimental Protocol: Hydrolytic Stability Testing

A common method for evaluating hydrolytic stability is based on ASTM D2619, often referred to as the "beverage bottle method."

• Sample Preparation: A mixture of the octyl ester (e.g., 75 mL) and purified water (e.g., 25 mL) is prepared in a pressure-resistant glass bottle. A polished copper strip is often added as a catalyst to simulate potential metal contact in storage or use.

• Test Conditions: The sealed bottle is placed in an oven at a controlled temperature (e.g., 93°C) for a specified duration (e.g., 48 hours). The bottle is typically rotated to ensure continuous mixing.

• Analysis: After the test period, the bottle is cooled, and the ester and water layers are separated. The acidity of both layers is determined by titration. The change in the appearance of the copper strip and the formation of any precipitates are also noted.

• Data Interpretation: An increase in the acid number of the ester and/or water layer indicates hydrolytic degradation. The extent of this increase provides a comparative measure of stability.

DOT Script for Hydrolytic Stability Workflow

Workflow for assessing hydrolytic stability.

Thermal Stability

Thermal stability is the ability of a substance to resist decomposition at elevated temperatures. Thermogravimetric Analysis (TGA) is a standard technique used to measure changes in the mass of a sample as a function of temperature in a controlled atmosphere.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation: A small, accurately weighed sample of the octyl ester (typically 5-10 mg) is placed in a TGA sample pan.

• Test Conditions: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10°C/min) over a defined temperature range (e.g., from ambient to 600°C).[7]

• Data Collection: The TGA instrument records the sample mass as a function of temperature.

• Data Analysis: The resulting TGA curve is analyzed to determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins. A higher onset temperature indicates greater thermal stability. The temperature at which the maximum rate of decomposition occurs (Tmax) can also be determined from the derivative of the TGA curve (DTG curve).[8]

DOT Script for Thermal Stability Workflow

Workflow for determining thermal stability using TGA.

Photostability

Photostability is the ability of a substance to withstand exposure to light, particularly ultraviolet (UV) radiation, without undergoing chemical change. Photodegradation can lead to discoloration, loss of activity, and the formation of sensitizing compounds.

Experimental Protocol: Photostability Testing

• Sample Preparation: A solution of the octyl ester in a suitable transparent solvent (e.g., ethanol or cyclohexane) is prepared at a known concentration.

• UV-Vis Spectroscopy: The initial UV-Vis absorption spectrum of the solution is recorded.

• Irradiation: The solution is exposed to a controlled source of UV radiation for a defined period. The light source should simulate the spectral distribution of sunlight.

• Analysis: The UV-Vis absorption spectrum is recorded at regular intervals during irradiation. Changes in the absorbance at specific wavelengths are monitored.

• Data Interpretation: A decrease in the absorbance of the main absorption band and/or the appearance of new absorption bands indicates photodegradation. The rate of degradation can be quantified by plotting the change in absorbance over time.

DOT Script for Photostability Workflow

Workflow for assessing photostability.

Conclusion

The stability of octyl esters is significantly influenced by the length of their acyl chain. Longer, saturated chains, as found in octyl palmitate and octyl stearate, generally confer greater oxidative, hydrolytic, and thermal stability compared to the shorter-chain octyl acetate. For applications requiring high stability and a long shelf-life, octyl palmitate and octyl stearate are often the preferred choices. However, the selection of an appropriate octyl ester will always depend on the specific requirements of the formulation, including desired sensory properties, solvency, and cost considerations. The experimental protocols provided in this guide offer a framework for conducting comparative stability studies to inform the selection of the most suitable octyl ester for a given application.

References

• 1. btsa.com [btsa.com]
• 2. metrohm.com [metrohm.com]
• 3. researchgate.net [researchgate.net]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. news-medical.net [news-medical.net]
• 6. azom.com [azom.com]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Cross-Validation of Analytical Methods for the Quantification of Octyl Hexanoate: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of octyl hexanoate, a common ester in various industries, is crucial for quality control, formulation development, and research. The selection of a suitable analytical method is a critical decision that influences the reliability and efficiency of results. This guide provides an objective comparison of three common analytical techniques for the quantification of octyl hexanoate: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR).

This comparison is based on established analytical principles and performance data from studies on octyl hexanoate and structurally similar esters. A cross-validation approach, where results from two or more distinct analytical methods are compared, is essential to ensure data integrity and consistency.[1][2]

Method Performance Comparison

The choice of an analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the typical performance characteristics for the analysis of octyl hexanoate and similar medium-chain fatty acid esters.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Linearity (R²)	> 0.99	> 0.99	Not applicable (Direct quantification)
Accuracy (Recovery %)	95 - 105%	90 - 110%	High (Directly proportional to molar concentration)
Precision (RSD%)	< 10%	< 5%	< 1%
Limit of Detection (LOD)	Low (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)	High (mg/mL to µg/mL)
Limit of Quantification (LOQ)	Low (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)	High (mg/mL to µg/mL)
Selectivity	Very High	Moderate to High	High
Sample Throughput	High	High	Low
Need for Derivatization	Often not required, but can improve volatility	May be required for UV detection	Not required

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving reliable analytical results. Below are representative protocols for GC-MS, HPLC, and qNMR analysis of octyl hexanoate.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like octyl hexanoate.[3][4]

• Sample Preparation:

  • Dissolve a precisely weighed amount of the sample in a suitable solvent such as hexane or ethyl acetate.

  • An internal standard (e.g., methyl heptadecanoate) can be added to improve quantitative accuracy.[1]

  • For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.[3]

  • Injector Temperature: 250°C.[3]

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.[3]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[3]

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of octyl hexanoate (e.g., m/z 117, 88, 71).[5] A full scan can be used for qualitative confirmation.

2. High-Performance Liquid Chromatography (HPLC) Protocol

• Sample Preparation:

  • Dissolve the sample in a solvent compatible with the mobile phase, such as acetonitrile or methanol.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a suitable detector (ELSD, CAD, or UV-Vis).

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used.[8]

  • Mobile Phase: A gradient of acetonitrile and water is often employed. For example, starting with 85:15 (v/v) acetonitrile:water.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30°C.[1]

  • Injection Volume: 10 µL.[1]

  • Detection:

    • ELSD/CAD: Follow manufacturer's recommendations for nebulizer and evaporator temperatures.

    • UV-Vis: If no derivatization is used, detection can be attempted at low wavelengths (e.g., 205-210 nm).[3]

3. Quantitative Nuclear Magnetic Resonance (qNMR) Protocol

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve, by comparing the integral of an analyte signal to that of a certified reference material (CRM) of known purity.[9]

• Sample Preparation:

  • Accurately weigh the octyl hexanoate sample and a suitable internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals.

  • Dissolve the sample and internal standard in a known volume of a deuterated solvent (e.g., CDCl₃).

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

  • Acquisition Parameters:

    • Use a 90° pulse angle.

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of both the analyte and the internal standard to allow for complete relaxation of the nuclei. This is critical for accurate quantification.

    • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Data Processing and Quantification:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal for octyl hexanoate (e.g., the triplet corresponding to the terminal methyl group of the hexanoate moiety) and a signal from the internal standard.

  • Calculate the concentration of octyl hexanoate using the following formula:

    • Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (M_IS / M_analyte) * (Purity_IS / Purity_analyte) * Concentration_IS where N_protons is the number of protons giving rise to the integrated signal, M is the molar mass, and Purity is the purity of the substance.

Workflow for Cross-Validation of Analytical Results

The following diagram illustrates the logical workflow for the cross-validation of analytical methods for octyl hexanoate quantification. This process ensures the reliability and interchangeability of the data generated by different techniques.

Caption: Workflow for the cross-validation of GC-MS, HPLC, and qNMR methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. HPLC analysis of brain and plasma for octanoic and decanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separation of Octyl hexanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]

Safety & Regulatory Compliance

Proper Disposal of Octyl Hexanoate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is paramount for the safety of personnel and the protection of our environment. This guide provides detailed, step-by-step procedures for the proper disposal of octyl hexanoate, a common ester used in research and development. While octyl hexanoate is not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to proper disposal protocols is essential to maintain a safe and compliant laboratory environment.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate personal protective equipment (PPE) and to work in a well-ventilated area, such as a fume hood.

Required Personal Protective Equipment (PPE):

• Nitrile gloves: To protect against skin contact.

• Safety glasses or goggles: To prevent eye exposure.

• Laboratory coat: To protect clothing and skin.

Disposal Procedures for Octyl Hexanoate

The appropriate disposal method for octyl hexanoate depends on the quantity of the waste. It is critical to never pour pure or concentrated octyl hexanoate down the drain.[2][3]

For Small Quantities (<50 mL):

• Absorption: Absorb the liquid octyl hexanoate onto an inert absorbent material such as paper towels, vermiculite, or sand.[4]

• Evaporation: Place the absorbent material in a fume hood to allow the octyl hexanoate to evaporate safely.[4]

• Final Disposal: Once the chemical has completely evaporated, the absorbent material can be disposed of in the regular solid waste bin.[4]

For Large Quantities (>50 mL):

• Containment: For spills or larger volumes of waste, first contain the liquid using an absorbent material like vermiculite, perlite, or cat litter to prevent it from spreading.[4]

• Collection: Carefully scoop the absorbed material into a designated and clearly labeled chemical waste container.[4]

• Labeling: The container must be labeled as "Non-halogenated Organic Waste" and should list "Octyl Hexanoate" as a constituent. Ensure the container has a tightly fitting cap.

• Storage: Store the sealed container in a designated, well-ventilated waste collection area, away from incompatible chemicals.

• Professional Disposal: Arrange for the collection and disposal of the waste container by a licensed hazardous waste contractor.[4][5]

Quantitative Data Summary

For quick reference, the following table summarizes the key physical and safety properties of octyl hexanoate.

Property	Value
Molecular Formula	C₁₄H₂₈O₂[1]
Molecular Weight	228.37 g/mol [1]
Appearance	Colorless clear liquid
Boiling Point	245 - 246 °C
Melting Point	-55 °C
Flash Point	120 °C (248 °F)[6]
Density	0.863 g/cm³ at 25 °C
GHS Hazard Classification	Not a hazardous substance or mixture[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of octyl hexanoate.

Caption: Workflow for the proper disposal of octyl hexanoate.

References

• 1. Octyl hexanoate | C14H28O2 | CID 21006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 3. Hazardous Waste Disposal [cool.culturalheritage.org]
• 4. chemtalk.com.au [chemtalk.com.au]
• 5. buyat.ppg.com [buyat.ppg.com]
• 6. octyl hexanoate, 4887-30-3 [thegoodscentscompany.com]

Personal protective equipment for handling Octyl hexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Octyl hexanoate. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Octyl hexanoate is a colorless to pale yellow liquid with a mild, fruity odor.[1] While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), proper laboratory practices are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. For Octyl hexanoate, the following minimum PPE is recommended:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles.[2][3]	Protects against accidental splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or natural rubber).[2][4]	Prevents skin contact.
Body Protection	Laboratory coat.[2]	Protects clothing and skin from spills.
Footwear	Closed-toe shoes.[2]	Protects feet from spills and falling objects.

Operational Protocol: Step-by-Step Handling

A systematic approach to handling Octyl hexanoate from receipt to disposal is critical for safety and procedural consistency.

Caption: Workflow for the safe handling of Octyl hexanoate.

Experimental Protocol: Safe Handling and Disposal

1. Preparation:

• Before beginning work, thoroughly review the Safety Data Sheet (SDS) for Octyl hexanoate.
• Ensure that a well-ventilated area, such as a fume hood, is available and operational.
• Assemble all necessary materials, including Octyl hexanoate, clean glassware, and appropriate waste containers.
• Don the required personal protective equipment as outlined in the table above.

2. Handling:

• When transferring or dispensing the liquid, do so carefully to avoid splashing.
• Keep the container of Octyl hexanoate tightly sealed when not in use to prevent the release of vapors.
• In case of accidental skin contact, wash the affected area with soap and water.
• If eye contact occurs, flush the eyes with copious amounts of water for at least 15 minutes and seek medical attention.

3. Spill Management:

• In the event of a small spill, absorb the liquid with an inert material such as vermiculite, sand, or absorbent pads.
• Collect the absorbed material into a suitable container for disposal.
• For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal Plan:

• Small Quantities (<50 mL): Absorb the liquid onto a non-combustible absorbent material and place it in a sealed container for chemical waste collection. Some protocols suggest allowing small amounts on an absorbent material to evaporate in a fume hood, but collection as chemical waste is the preferred method to ensure regulatory compliance.[5]
• Large Quantities (>50 mL): Collect in a designated, properly labeled container for organic waste.[5] This waste should be disposed of through a licensed waste disposal contractor.
• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected as chemical waste. Once clean, the container can be disposed of as regular laboratory glass waste, with the label defaced or removed.
• Do not dispose of Octyl hexanoate down the drain.[5]

Quantitative Data

Property	Value
Molecular Formula	C₁₄H₂₈O₂
Molecular Weight	228.37 g/mol
Appearance	Colorless to pale yellow liquid[1]
Odor	Mild, fruity[1]
Boiling Point	274-275 °C
Melting Point	-28 °C
Flash Point	120 °C (248 °F)
Density	0.850-0.856 g/cm³ at 25 °C
Solubility in Water	0.3631 mg/L at 25 °C (estimated)
Solubility in Organic Solvents	Soluble in alcohol and non-polar solvents like hexane.[1]

This comprehensive guide is intended to supplement, not replace, your institution's specific safety protocols and the professional judgment of trained laboratory personnel. Always prioritize safety and adhere to established best practices.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. EHSO Manual 2025-2026 - Personal Protective Equipment [labman.ouhsc.edu]
• 5. chemtalk.com.au [chemtalk.com.au]